Gsk583

Core Science & Biosynthesis

The Core Mechanism of Action of GSK583 on RIP2 Kinase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Receptor-interacting serine/threonine-protein kinase 2 (RIPK2), also known as RIP2, is a critical intracellular signaling node that mediates inflammatory responses initiated by the nucleotide-binding oligomerization domain-containing proteins 1 and 2 (NOD1 and NOD2).[1][2] Dysregulation of the NOD-RIPK2 signaling pathway is implicated in a variety of inflammatory and autoimmune diseases, making RIPK2 an attractive therapeutic target.[3][4] GSK583 is a highly potent and selective inhibitor of RIPK2 kinase that has been instrumental in elucidating the role of RIPK2 in these pathological processes.[3][4] This technical guide provides an in-depth overview of the mechanism of action of GSK583, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying molecular interactions and signaling pathways.

GSK583: Potency and Selectivity

GSK583 is a type I ATP-competitive inhibitor that binds to the ATP-binding pocket of RIPK2.[5] It exhibits high potency against both human and rat RIPK2 kinase.

Table 1: Biochemical Potency of GSK583

Target	Species	Assay Type	IC50 (nM)	Reference
RIPK2	Human	Fluorescence Polarization	5	[6][7]
RIPK2	Rat	Fluorescence Polarization	2
RIPK2	Human	ADP-Glo Kinase Assay	4	[8]

GSK583 demonstrates excellent selectivity for RIPK2 over a broad panel of other kinases, a crucial attribute for a therapeutic agent, minimizing off-target effects.

Table 2: Kinase Selectivity Profile of GSK583

Kinase	Percent Inhibition at 1 µM	Reference
Over 300 kinases	Weak inhibition	[9]
p38α	Weak inhibition
VEGFR2	Weak inhibition
BRK	Some inhibition
Aurora A	Some inhibition

While GSK583 also binds to RIPK3, it does not functionally inhibit its activity in cellular necroptosis assays.[7]

Table 3: Off-Target Liabilities of GSK583

Target	Assay Type	IC50 (µM)	Reference
hERG ion channel	Electrophysiology	7.45	[9]
CYP3A4	Fluorescence	5	[9]

Mechanism of Action: Allosteric Inhibition of the RIPK2-XIAP Interaction

The canonical NOD2 signaling pathway involves the recruitment of RIPK2 upon ligand binding to NOD2.[1][2] This leads to the autophosphorylation and subsequent polyubiquitination of RIPK2, a critical step for the recruitment of downstream signaling complexes and the activation of NF-κB and MAPK pathways.[1][2][10] The E3 ubiquitin ligase X-linked inhibitor of apoptosis protein (XIAP) is essential for this ubiquitination process.[1][11]

GSK583's primary mechanism of action extends beyond simple inhibition of kinase activity. By binding to the ATP pocket, GSK583 induces a conformational change in RIPK2 that allosterically prevents the interaction between RIPK2 and XIAP.[1][5][11] This disruption of the RIPK2-XIAP protein-protein interaction (PPI) is a key determinant of its cellular efficacy.

Figure 1: NOD2 Signaling and GSK583 Mechanism of Action.

This dual mechanism—inhibiting both kinase activity and a critical protein-protein interaction—contributes to the profound and selective blockade of NOD2-mediated inflammatory signaling by GSK583.

Cellular and In Vivo Activity

GSK583 effectively suppresses the production of pro-inflammatory cytokines in various cellular and in vivo models of inflammation.

Table 4: Cellular Activity of GSK583

Cell Type	Stimulant	Cytokine Measured	IC50 (nM)	Reference
Human Primary Monocytes	MDP	TNF-α	8	[2][6][7]
Human Whole Blood	MDP	TNF-α	237	[2][6]
Rat Whole Blood	MDP	TNF-α	133	[6]
Human Crohn's Disease Biopsies	Spontaneous	TNF-α and IL-6	~200	[2][6][7]
Human Ulcerative Colitis Biopsies	Spontaneous	TNF-α and IL-6	~200	[2]
HEK293 cells overexpressing NOD2	MDP	IL-8	4	[2]

In animal models, orally administered GSK583 demonstrates dose-dependent inhibition of inflammatory responses.

Table 5: In Vivo Activity of GSK583

Animal Model	Cytokine/Endpoint Measured	IC50 (nM, blood concentration)	Reference
Rat	Serum KC (IL-8 orthologue)	50	[6]
Mouse	Serum KC and peritoneal neutrophil recruitment	37	[6]

Experimental Protocols

Fluorescence Polarization (FP) Based Binding Assay

This assay quantifies the binding of GSK583 to the ATP pocket of RIPK2 by competing with a fluorescently labeled ATP-competitive ligand.

Figure 2: Workflow for a Fluorescence Polarization Binding Assay.

Methodology:

• Full-length FLAG-His tagged RIPK2 is purified from a baculovirus expression system.

• The assay is conducted in a buffer containing 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, and 1 mM CHAPS.[6]

• RIPK2 is used at a final concentration of twice its apparent KD for the fluorescent ligand.

• A fluorescently labeled, reversible ATP-competitive ligand is used at a final concentration of 5 nM.[6]

• GSK583 is serially diluted and added to the reaction mixture.

• The components are incubated to reach equilibrium.

• Fluorescence polarization is measured using a suitable plate reader.

• The data is normalized, and the IC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation.[6]

ADP-Glo™ Kinase Assay

This luminescent assay measures the amount of ADP produced during the kinase reaction, which is directly proportional to RIPK2 kinase activity.

Methodology:

• Test compounds, including GSK583, are prepared in 100% DMSO and dispensed into a multiwell plate.

• Full-length FLAG-His tagged RIPK2 (final concentration 2 nM) and ATP (final concentration 10 µM) are prepared in an assay buffer (50 mM HEPES, pH 7.5, 25 mM MgCl₂, 0.05% CHAPS, 0.05 mg/mL BSA, 1 mM DTT).[8]

• The kinase reaction is initiated by adding the RIPK2 and ATP solutions to the wells containing the compound.

• The reaction is incubated at room temperature for 2 hours.

• ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent is added to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.

• Luminescence is measured using a luminometer.

• The percent inhibition is calculated relative to no-inhibitor controls, and IC50 values are determined.

MDP-Stimulated TNF-α Production in Primary Human Monocytes

This cellular assay assesses the ability of GSK583 to inhibit NOD2-mediated cytokine production in a physiologically relevant cell type.

Methodology:

• Primary human monocytes are isolated from the blood of healthy volunteers.

• The cells are pre-treated with various concentrations of GSK583 for 30 minutes.[7]

• The cells are then stimulated with muramyl dipeptide (MDP), a NOD2 ligand, for 6 hours to induce TNF-α production.[7]

• The concentration of TNF-α released into the cell culture supernatant is measured by immunoassay (e.g., ELISA).

• The percent inhibition of TNF-α production is calculated for each GSK583 concentration, and an IC50 value is determined.

Conclusion

GSK583 is a potent and highly selective inhibitor of RIPK2 kinase. Its mechanism of action is characterized by a dual effect: the direct inhibition of RIPK2's catalytic activity and the allosteric blockade of the crucial RIPK2-XIAP protein-protein interaction. This leads to the effective suppression of NOD1- and NOD2-mediated inflammatory signaling, as demonstrated by its low nanomolar potency in cellular assays and its efficacy in in vivo models of inflammation. While off-target liabilities have precluded its development as a clinical candidate, GSK583 remains an invaluable tool for the continued investigation of RIPK2 biology and the validation of RIPK2 as a therapeutic target for a range of inflammatory diseases.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling | The EMBO Journal [link.springer.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 10. XIAP controls RIPK2 signaling by preventing its deposition in speck-like structures | Life Science Alliance [life-science-alliance.org]
• 11. Disruption of XIAP-RIP2 Association Blocks NOD2-Mediated Inflammatory Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK583: A Chemical Probe for Interrogating NOD2 Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

GSK583 is a potent and selective, ATP-competitive inhibitor of the Receptor-Interacting Serine/Threonine-Protein Kinase 2 (RIPK2), a critical downstream signaling partner of the intracellular pattern recognition receptors, Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1) and NOD2.[1][2] Upon recognition of their respective microbial ligands, NOD1 and NOD2 recruit and activate RIPK2, initiating a signaling cascade that culminates in the production of pro-inflammatory cytokines. This pathway is a key component of the innate immune response to bacterial pathogens. GSK583 serves as a valuable chemical tool to dissect the role of RIPK2 in NOD1- and NOD2-mediated signaling and to explore its therapeutic potential in inflammatory diseases. However, its development as a clinical candidate has been hampered by a suboptimal pharmacokinetic profile and off-target liabilities, including activity against the hERG ion channel.[3][4] This guide provides a comprehensive overview of GSK583, including its mechanism of action, quantitative data, detailed experimental protocols, and a visual representation of the signaling pathways and experimental workflows involved in its characterization.

Mechanism of Action

GSK583 functions as a Type I kinase inhibitor, binding to the ATP-binding pocket of RIPK2 in its active conformation.[5] This competitive inhibition prevents the binding of ATP, thereby blocking the autophosphorylation and activation of RIPK2.[6] The inhibition of RIPK2 kinase activity disrupts the downstream signaling cascade, leading to a reduction in the activation of transcription factors such as NF-κB and subsequent suppression of pro-inflammatory cytokine production, including TNF-α and IL-6.[6] The co-crystal structure of GSK583 bound to RIPK2 (PDB ID: 5J7B) reveals key interactions within the ATP-binding site, providing a structural basis for its potency and selectivity.[1][4]

Quantitative Data

The following tables summarize the key quantitative data for GSK583, providing insights into its potency, selectivity, and cellular activity.

Table 1: In Vitro Potency of GSK583

Target	Assay Type	Species	IC50	Reference
RIPK2	Fluorescent Polarization Binding Assay	Human	5 nM	[2]
RIPK2	Fluorescent Polarization Binding Assay	Rat	2 nM	[7]

Table 2: Cellular Activity of GSK583

Cell Type	Stimulant	Cytokine Measured	IC50	Reference
Primary Human Monocytes	MDP	TNF-α	8 nM
Human Whole Blood	MDP	TNF-α	237 nM
Human Crohn's and Ulcerative Colitis Biopsies	-	TNF-α and IL-6	~200 nM

Table 3: Off-Target Activity of GSK583

Off-Target	Assay Type	IC50	Reference
hERG	Electrophysiology	7.45 µM	[1]
RIPK3	Fluorescent Polarization Binding Assay	16 nM	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the characterization of GSK583.

RIPK2 Fluorescent Polarization (FP) Binding Assay

This assay quantifies the binding affinity of GSK583 to the ATP-binding pocket of RIPK2.

Principle: The assay measures the change in polarization of fluorescently labeled ATP-competitive ligand upon displacement by an unlabeled inhibitor (GSK583). A small, rapidly rotating fluorescent ligand has a low polarization value. When bound to the larger RIPK2 protein, its rotation slows, and the polarization value increases. GSK583 competes with the fluorescent ligand for binding to RIPK2, causing a decrease in polarization in a dose-dependent manner.

Materials:

• Full-length FLAG His-tagged RIPK2 protein

• Fluorescently labeled ATP-competitive ligand

• Assay Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 1 mM CHAPS

• GSK583

• 384-well, black, non-binding surface microplates

• Microplate reader capable of measuring fluorescence polarization

Procedure:

• Prepare a serial dilution of GSK583 in the assay buffer.

• In a 384-well plate, add the assay buffer, fluorescently labeled ligand (at a final concentration of 5 nM), and RIPK2 protein (at a final concentration twice its apparent Kd).

• Add the serially diluted GSK583 or vehicle control to the wells.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach binding equilibrium.

• Measure the fluorescence polarization using a microplate reader with appropriate excitation and emission filters.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the GSK583 concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Assay for NOD2-Mediated Cytokine Production

This assay determines the potency of GSK583 in inhibiting NOD2-dependent cytokine production in primary human monocytes.

Principle: Primary human monocytes are stimulated with the NOD2 ligand, muramyl dipeptide (MDP), which activates the NOD2-RIPK2 signaling pathway and induces the production of pro-inflammatory cytokines like TNF-α. The concentration of the secreted cytokine in the cell culture supernatant is measured by ELISA. The inhibitory effect of GSK583 is assessed by pre-incubating the cells with the compound before MDP stimulation.

Materials:

• Primary human monocytes

• RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS)

• Muramyl dipeptide (MDP)

• GSK583

• 96-well cell culture plates

• Human TNF-α ELISA kit

Procedure:

• Isolate primary human monocytes from peripheral blood mononuclear cells (PBMCs).

• Seed the monocytes in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere.

• Prepare a serial dilution of GSK583 in cell culture medium.

• Pre-incubate the cells with the serially diluted GSK583 or vehicle control for 1 hour at 37°C.

• Stimulate the cells with MDP (e.g., 10 µg/mL) for 18-24 hours at 37°C.

• Collect the cell culture supernatants.

• Measure the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Calculate the IC50 value by plotting the percentage of TNF-α inhibition against the logarithm of the GSK583 concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo MDP-Induced Peritonitis Model

This animal model evaluates the in vivo efficacy of GSK583 in a model of acute inflammation.

Principle: Intraperitoneal injection of MDP in rodents induces an acute inflammatory response characterized by the recruitment of neutrophils to the peritoneal cavity and the release of pro-inflammatory cytokines into the serum. The efficacy of GSK583 is determined by its ability to reduce these inflammatory readouts when administered prior to the MDP challenge.

Materials:

• Male Wistar rats or C57BL/6 mice

• Muramyl dipeptide (MDP)

• GSK583 formulated for oral administration

• Vehicle control

• Phosphate-buffered saline (PBS)

• FACS buffer (PBS with 2% FBS)

• Antibodies for neutrophil markers (e.g., anti-Ly6G for mice)

• ELISA kit for rodent KC (CXCL1) or other relevant cytokines

Procedure:

• Acclimatize the animals to the experimental conditions.

• Administer GSK583 or vehicle control orally to the animals at various doses.

• After a defined pre-treatment time (e.g., 30-60 minutes), inject MDP intraperitoneally (e.g., 30 µ g/mouse ).

• At a specific time point post-MDP injection (e.g., 4 hours), euthanize the animals and collect peritoneal lavage fluid by washing the peritoneal cavity with cold PBS.

• Collect blood samples via cardiac puncture for serum preparation.

• Centrifuge the peritoneal lavage fluid to pellet the cells.

• Resuspend the cell pellet in FACS buffer and stain with fluorescently labeled antibodies against neutrophil markers.

• Analyze the percentage and number of neutrophils in the peritoneal lavage fluid by flow cytometry.

• Measure the concentration of pro-inflammatory cytokines (e.g., KC) in the serum using an ELISA kit.

• Evaluate the dose-dependent effect of GSK583 on neutrophil recruitment and cytokine production.

Visualizations

NOD2 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. rsc.org [rsc.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. NOD1 and NOD2: Signaling, Host Defense, and Inflammatory Disease - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Gsk583 in Studying Inflammatory Disease Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Gsk583, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2). It details the compound's mechanism of action, summarizes its application in various inflammatory disease models, and provides comprehensive experimental protocols for its use. This document is intended to serve as a core resource for researchers and professionals in the fields of immunology, inflammation, and drug discovery.

Introduction to Gsk583 and its Mechanism of Action

Gsk583 is a small molecule inhibitor that demonstrates high potency and selectivity for RIPK2, a critical kinase in the nucleotide-binding oligomerization domain (NOD)-like receptor signaling pathway.[1][2][3] The NOD1 and NOD2 receptors are intracellular sensors that recognize bacterial peptidoglycans, initiating an innate immune response.[2][3][4] Upon activation, NOD1 and NOD2 recruit and activate RIPK2, leading to downstream activation of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[4][5] This signaling cascade results in the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-6, and IL-8.[4][6]

Gsk583 functions as a Type I kinase inhibitor, competing with ATP for binding to the ATP-binding pocket of RIPK2.[7][8] This action prevents the autophosphorylation and subsequent activation of RIPK2, thereby blocking the downstream inflammatory signaling.[3] Some studies also suggest that the efficacy of RIPK2 inhibitors like Gsk583 may be related to their ability to allosterically interfere with the interaction between RIPK2 and the E3 ligase X-linked inhibitor of apoptosis protein (XIAP), which is crucial for RIPK2 ubiquitination and signaling.[7][8][9]

While Gsk583 also shows binding affinity for RIPK3, it does not functionally inhibit RIPK3-dependent necroptosis in cellular assays.[1] Its primary and well-characterized role is the inhibition of the NOD-RIPK2 signaling axis.

Quantitative Data Summary

The following tables summarize the key quantitative data for Gsk583, including its inhibitory potency and pharmacokinetic parameters.

Table 1: In Vitro Inhibitory Potency of Gsk583

Target/Assay	Species	IC50	Reference(s)
RIPK2 (Biochemical Assay)	Human	5 nM	[1][10]
RIPK2 (Biochemical Assay)	Rat	2 nM
MDP-stimulated TNF-α production	Primary Human Monocytes	8 nM	[1][6]
MDP-stimulated TNF-α production	Human Whole Blood	237 nM	[6]
TNF-α and IL-6 production	Human CD and UC Biopsies	~200 nM	[1][6]
hERG Ion Channel Inhibition	-	7.45 µM	[6][10]
Cyp3A4 Inhibition	-	5 µM	[1][10]

Table 2: Pharmacokinetic Parameters of Gsk583

Species	Route of Administration	Clearance (CL)	Volume of Distribution (Vd)	Bioavailability (F)	Reference(s)
Rat	Oral	Low	Moderate	Moderate	[1][6]
Mouse	Oral	Low	Moderate	Moderate	[1][6]

Note: Specific numerical values for PK parameters were described as "low" or "moderate" in the source material.

Experimental Protocols

Detailed methodologies for key experiments involving Gsk583 are provided below.

In Vitro Inhibition of MDP-Stimulated TNF-α Production in Primary Human Monocytes

Objective: To determine the potency of Gsk583 in inhibiting NOD2-mediated cytokine production in primary human monocytes.

Materials:

• Primary human monocytes

• Gsk583

• Muramyl dipeptide (MDP)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• TNF-α immunoassay kit (e.g., ELISA)

Protocol:

• Isolate primary human monocytes from peripheral blood mononuclear cells (PBMCs).

• Plate the monocytes in a 96-well plate at a suitable density.

• Pre-treat the cells with a serial dilution of Gsk583 for 30 minutes.[1]

• Stimulate the cells with 1 µg/mL MDP for 6 hours to activate the NOD2 pathway.[10]

• Collect the cell culture supernatant.

• Measure the concentration of TNF-α in the supernatant using a TNF-α immunoassay kit according to the manufacturer's instructions.

• Calculate the percent inhibition of TNF-α production for each concentration of Gsk583 and determine the IC50 value.

Ex Vivo Cytokine Inhibition in Human Inflammatory Bowel Disease (IBD) Biopsies

Objective: To assess the efficacy of Gsk583 in reducing spontaneous pro-inflammatory cytokine release from inflamed intestinal tissues of Crohn's disease (CD) and ulcerative colitis (UC) patients.

Materials:

• Colonic biopsy samples from CD or UC patients[11]

• Gsk583

• Culture medium

• Pro-inflammatory cytokine immunoassay kits (e.g., for TNF-α, IL-6)

Protocol:

• Obtain fresh colonic biopsy samples from patients with active CD or UC.

• Place the biopsies in culture medium.

• Treat the biopsy cultures with varying concentrations of Gsk583.

• Incubate the cultures for a specified period (e.g., 24 hours).

• Collect the culture supernatants.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using appropriate immunoassay kits.

• Determine the dose-dependent effect of Gsk583 on cytokine production.

In Vivo Murine Model of Acute Peritonitis

Objective: To evaluate the in vivo efficacy of Gsk583 in an acute inflammation model.

Materials:

• Mice (e.g., C57BL/6)

• Gsk583 formulated for oral administration

• Muramyl dipeptide (MDP)

• Phosphate-buffered saline (PBS)

• Reagents for peritoneal lavage and cytokine measurement

Protocol:

• Administer Gsk583 or vehicle control to mice via oral gavage.

• After a specified pre-treatment time, induce peritonitis by intraperitoneal injection of MDP.

• At a defined time point post-MDP injection (e.g., 4 hours), euthanize the mice.[2]

• Perform peritoneal lavage with PBS to collect peritoneal cells and fluid.

• Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the peritoneal lavage fluid.

• Analyze the recruitment of inflammatory cells (e.g., neutrophils) to the peritoneum via flow cytometry or cell counting.

• Compare the inflammatory readouts between Gsk583-treated and vehicle-treated groups.

Visualization of Signaling Pathways and Experimental Workflows

NOD2-RIPK2 Signaling Pathway and Point of Gsk583 Inhibition

Caption: Gsk583 inhibits the NOD2-RIPK2 signaling pathway by blocking RIPK2 activation.

Experimental Workflow for In Vitro Gsk583 Potency Assay

Caption: Workflow for determining the in vitro potency of Gsk583.

Application of Gsk583 in Inflammatory Disease Models

Gsk583 has been utilized as a tool compound to investigate the role of RIPK2 in various inflammatory disease models.

• Inflammatory Bowel Disease (IBD): In models of IBD, such as TNBS-induced colitis, inhibition of RIPK2 has been shown to reduce disease severity.[6][12] Gsk583 has demonstrated efficacy in reducing the spontaneous release of pro-inflammatory cytokines from colonic biopsies of Crohn's disease and ulcerative colitis patients, supporting the pathogenic role of RIPK2 in human IBD.[11] However, in a SHIP–/– murine model of Crohn's disease-like ileitis, while a Gsk583 analog effectively inhibited RIPK2 in vitro, it unexpectedly exacerbated intestinal inflammation in vivo, highlighting the complexity of targeting this pathway in specific disease contexts.[7]

• Rheumatoid Arthritis (RA): The NOD2/RIPK2 signaling pathway is implicated in the development of experimental arthritis.[6] In a methylated bovine serum albumin (mBSA)-induced arthritis mouse model, RIPK2 deficiency resulted in reduced neutrophil migration, cartilage erosion, and production of inflammatory cytokines like IL-17 and TNF-α.[6] While direct in vivo studies with Gsk583 in RA models are not extensively detailed in the provided search results, its ability to inhibit key inflammatory mediators suggests its utility in studying the contribution of the NOD2 pathway to arthritis pathogenesis.

• Multiple Sclerosis (MS): The role of RIPK2 has been investigated in the experimental autoimmune encephalomyelitis (EAE) mouse model of MS.[6][13] RIPK2-deficient mice immunized with myelin oligodendrocyte glycoprotein (B1211001) (MOG) showed reduced T cell infiltration into the central nervous system, decreased inflammatory infiltrate and axon demyelination in the spinal cord, and less severe hind-limb paralysis.[6] The use of RIPK2 inhibitors like WEHI-345 in the EAE model has also shown therapeutic benefit, suggesting that Gsk583 could be a valuable tool for further dissecting the role of this pathway in neuroinflammation.[6]

Limitations and Future Directions

Despite its potency and selectivity as a research tool, Gsk583 was not progressed as a clinical drug candidate due to several limiting factors. These include off-target activity against the hERG ion channel and Cyp3A4, as well as a suboptimal pharmacokinetic profile that would not achieve a therapeutic response within an acceptable dose range in humans.[1][6][14]

Nevertheless, Gsk583 remains a valuable preclinical tool for elucidating the role of RIPK2 in inflammatory processes. Its use in acute in vivo inflammation models is supported by sufficient systemic exposure in rodents.[1] Future research could leverage Gsk583 to further explore the intricate role of NOD-like receptor signaling in a broader range of inflammatory and autoimmune diseases. The insights gained from studies using Gsk583 have also paved the way for the development of second-generation RIPK2 inhibitors with improved safety and pharmacokinetic profiles.[6]

References

• 1. selleckchem.com [selleckchem.com]
• 2. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are RIPK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Frontiers | Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Discovery of a RIPK2 Scaffolding Inhibitor for the Treatment of Joint Autoimmune Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 10. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 11. RIPK2 as a New Therapeutic Target in Inflammatory Bowel Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. US researchers describe new RIPK2 and NOD2 inhibitors for multiple sclerosis | BioWorld [bioworld.com]
• 14. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]

GSK583 Target Selectivity Profile: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK583 is a highly potent and selective, ATP-competitive inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a key signaling node in the innate immune system downstream of the pattern recognition receptors NOD1 and NOD2.[1][2] While demonstrating exquisite potency for RIPK2, GSK583 has been relegated to a tool compound due to off-target activities, primarily against the hERG ion channel and CYP3A4, and a suboptimal pharmacokinetic profile, which have precluded its development as a clinical drug candidate.[3][4] This guide provides a comprehensive overview of the target selectivity profile of GSK583, detailing its on-target and off-target activities, the experimental methodologies used for its characterization, and the signaling pathways it modulates.

Data Presentation: Quantitative Analysis of GSK583 Activity

The inhibitory activity of GSK583 has been quantified across a range of biochemical and cellular assays. The data reveals high potency against its primary target, RIPK2, with diminishing activity against other kinases and cellular targets.

Table 1: In Vitro and Cellular Inhibitory Activity of GSK583

Target/Assay	Species/System	IC50	Reference(s)
Primary Target
RIPK2 (cell-free)	Human	5 nM	[3][4][5][6]
RIPK2 (cell-free)	Rat	2 nM	[6]
Off-Targets (Biochemical)
RIPK3 (cell-free)	Human	16 nM	[5][6]
hERG ion channel	-	7.45 µM	[6]
CYP3A4	-	5 µM	[6]
Cellular Assays
MDP-stimulated TNFα production	Primary Human Monocytes	8 nM	[4][5]
MDP-stimulated IL-8 secretion	HEK293 cells (over-expressing NOD2)	18 nM
MDP-induced TNFα production	Human Whole Blood	237 nM	[3][4]
MDP-induced TNFα production	Rat Whole Blood	133 nM	[4]
TNFα and IL-6 production	Human Crohn's and Ulcerative Colitis biopsy explants	~200 nM	[5]

Table 2: Kinase Selectivity Profile of GSK583

GSK583 was profiled against a panel of 300 kinases at a concentration of 1 µM and demonstrated excellent selectivity.[4]

Kinase Panel	Concentration	Observations	Reference(s)
300 Kinases	1 µM	Excellent selectivity, with only two kinases showing approximately 30% inhibition.	[5]
p38α and VEGFR2	Not specified	Strong selectivity over these kinases.

Table 3: Cellular Selectivity Profile of GSK583

In primary human monocytes, GSK583 shows strong selectivity for NOD1/NOD2-mediated signaling pathways over other innate immune signaling pathways at a concentration of 1 µM.

Signaling Pathway	Stimulant	Cytokine Measured	Inhibition at 1 µM GSK583	Reference(s)
NOD1/NOD2 (RIPK2-dependent)
NOD1	iE-DAP	IL-8	Complete	[6]
NOD2	MDP	TNFα	Complete	[6]
TLR/Cytokine Receptor (RIPK2-independent)
TLR2	Pam2Csk4	TNFα	Weak	[6]
TLR4	LPS	TNFα	Weak	[6]
TLR7	Gardiquimod	IL-8	Weak	[6]
IL-1R	IL-1β	TNFα	Weak	[6]
TNFR	TNFα	IL-8	Weak	[6]

Experimental Protocols

Fluorescence Polarization (FP) Kinase Binding Assay

This assay quantitatively measures the binding affinity of GSK583 to the ATP binding pocket of RIPK2 and other kinases.

Principle: The assay is based on the principle that the fluorescence polarization of a small fluorescently labeled ligand (tracer) increases upon binding to a larger protein kinase. Unlabeled inhibitors compete with the tracer for binding to the kinase, leading to a decrease in fluorescence polarization.

Methodology:

• Reagents:

  • Purified, full-length FLAG-His tagged RIPK2 kinase.

  • A fluorescently labeled ATP-competitive ligand (tracer).

  • Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, and 1 mM CHAPS.[4]

  • GSK583 serially diluted in 100% DMSO.

• Procedure:

  • 100 nL of the GSK583 dilution series is dispensed into wells of a multiwell plate.

  • 5 µL of RIPK2 kinase solution is added to each well at twice the final assay concentration and incubated for 10 minutes at room temperature.

  • 5 µL of the fluorescently labeled tracer solution is added to each well at twice the final assay concentration.

  • The plate is incubated for at least 10 minutes at room temperature to reach binding equilibrium.

  • Fluorescence polarization is measured using a suitable plate reader.

• Data Analysis:

  • The percentage of inhibition is calculated relative to controls (no inhibitor).

  • IC50 values are determined by fitting the concentration-response data to a four-parameter logistic equation.[4]

Cellular Cytokine Release Assay

This assay assesses the functional potency of GSK583 in inhibiting RIPK2-mediated downstream signaling in a cellular context.

Principle: Activation of NOD1 and NOD2 receptors in immune cells by their respective ligands triggers a RIPK2-dependent signaling cascade, culminating in the production and release of pro-inflammatory cytokines such as TNFα and IL-8. GSK583 is expected to inhibit this cytokine release in a dose-dependent manner.

Methodology:

• Cell System:

  • Primary human monocytes or HEK293 cells over-expressing NOD2.

• Reagents:

  • GSK583 serially diluted in cell culture medium.

  • NOD1/NOD2 ligands (e.g., Muramyl Dipeptide - MDP for NOD2).

  • Ligands for other PRRs (e.g., LPS for TLR4) to assess selectivity.

  • ELISA or other immunoassay kits for cytokine quantification.

• Procedure:

  • Cells are pre-treated with various concentrations of GSK583 for 30 minutes.

  • Cells are then stimulated with the appropriate ligand (e.g., MDP) for 6 hours.

  • The cell culture supernatant is collected.

  • The concentration of the released cytokine (e.g., TNFα or IL-8) in the supernatant is measured by immunoassay.

• Data Analysis:

  • The percentage of inhibition of cytokine release is calculated for each GSK583 concentration.

  • IC50 values are determined from the resulting dose-response curves.

Mandatory Visualizations

Signaling Pathway

Caption: NOD2 signaling pathway and the inhibitory action of GSK583 on RIPK2.

Experimental Workflow

Caption: Experimental workflows for determining GSK583's biochemical and cellular activity.

References

• 1. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]

Gsk583: A Technical Whitepaper on a Potent and Selective RIPK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Gsk583, a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2). Gsk583 has been instrumental as a tool compound for elucidating the role of RIPK2 in innate immunity and inflammatory signaling pathways. While its progression as a clinical candidate was halted due to off-target effects, its value in preclinical research remains significant.

Discovery and Rationale

Gsk583 was identified through structure-activity relationship (SAR) studies aimed at developing potent and selective inhibitors of RIPK2 kinase.[1] RIPK2 is a crucial serine/threonine kinase that functions as a key downstream signaling molecule for the intracellular pattern recognition receptors, Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1) and NOD2.[2][3][4] Upon recognition of bacterial peptidoglycans, NOD1 and NOD2 recruit and activate RIPK2, leading to the activation of downstream signaling cascades, including the nuclear factor kappa-B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[5][6][7] This activation results in the production of pro-inflammatory cytokines and chemokines, orchestrating an immune response.[5] Dysregulation of the NOD-RIPK2 pathway is implicated in various inflammatory and autoimmune diseases, making RIPK2 a compelling therapeutic target.[3][8] Gsk583 emerged from a screening strategy designed to identify potent, efficient, and selective inhibitors of RIPK2 kinase.[2]

Mechanism of Action

Gsk583 is an ATP-competitive inhibitor that binds to the ATP-binding site of the RIPK2 kinase domain.[2] X-ray co-crystal structures have revealed that Gsk583 binds within the ATP pocket of RIPK2, forming a critical hydrogen bond between the N1 of its indazole group and the aspartate 164 residue of the protein.[1] Beyond simple ATP competition, Gsk583's mechanism of action involves the allosteric inhibition of the RIPK2-XIAP (X-linked inhibitor of apoptosis protein) interaction.[5] The binding of Gsk583 to the orthosteric site of RIPK2 induces conformational changes that prevent the interaction with XIAP, an E3 ligase essential for RIPK2 ubiquitination and subsequent downstream signaling.[5] This disruption of the RIPK2-XIAP protein-protein interaction (PPI) is a key feature of potent NOD pathway inhibitors.[5][9]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for Gsk583, demonstrating its potency and selectivity.

Table 1: In Vitro Potency of Gsk583

Target/Assay	Species	IC50	Reference(s)
RIPK2 (Cell-free assay)	Human	5 nM	[7][10][11][12][13][14][15]
RIPK2 (Cell-free assay)	Rat	2 nM	[13]
RIP3 (Cell-free assay)	Human	16 nM	[10]
MDP-stimulated TNFα production	Human Primary Monocytes	8 nM	[10][15]
MDP-induced TNFα production	Human Whole Blood	237 nM	[11][15]
MDP-induced TNFα production	Rat Whole Blood	133 nM	[11][15]
TNF-α and IL-6 production	Human Crohn's Disease and Ulcerative Colitis Biopsies	~200 nM	[10][12][16]
RIPK2-XIAP Interaction	-	26.22 nM	[5]

Table 2: Selectivity Profile of Gsk583

Kinase/Target	Activity	Reference(s)
Panel of 300 kinases	Excellent selectivity	[11][13]
p38α	Low to no inhibition	[11][13]
VEGFR2	Low to no inhibition	[11][13]
BRK	Some inhibition	[13]
Aurora A	Some inhibition	[13]
hERG ion channel	Inhibition (limiting factor for clinical development)	[1][10][14]
Cyp3A4	Inhibition (limiting factor for clinical development)	[10][14]

Experimental Protocols

RIPK2 Fluorescent Polarization (FP) Binding Assay

This assay quantifies the binding of compounds to the ATP-binding pocket of RIPK2.

• Principle: The assay measures the change in polarization of fluorescently labeled ATP-competitive ligand upon displacement by a test compound.

• Reagents:

  • Full-length FLAG His-tagged RIPK2 purified from a baculovirus expression system.

  • A fluorescently labeled, reversible, and ATP-competitive ligand.

  • Assay Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, and 1 mM CHAPS.

  • Test compounds prepared in 100% DMSO.

• Procedure:

  • Dispense 100 nL of test compound into individual wells of a multiwell plate.

  • Add 5 µL of RIPK2 solution (at twice the final assay concentration) to the wells and incubate for 10 minutes at room temperature.

  • Add 5 µL of the fluorescently labeled ligand (at twice the final assay concentration of 5 nM).

  • Incubate for a specified period.

  • Measure the fluorescence polarization.

  • Calculate percent inhibition and IC50 values using a four-parameter logistic equation.[11][14]

Cellular Assay for Cytokine Production

This protocol assesses the ability of Gsk583 to inhibit NOD-dependent pro-inflammatory cytokine production in primary human monocytes.

• Principle: Measures the inhibition of muramyl dipeptide (MDP, a NOD2 agonist)-stimulated production of cytokines like TNFα.

• Cells: Primary human monocytes.

• Procedure:

  • Pre-treat monocytes with varying concentrations of Gsk583 for 30 minutes.

  • Stimulate the cells with MDP for 6 hours.

  • Collect the cell supernatant.

  • Measure the concentration of TNFα (or other cytokines like IL-8) in the supernatant using an immunoassay (e.g., ELISA).

  • Calculate percent inhibition and IC50 values.[10]

In Vivo Murine Peritonitis Model

This in vivo model evaluates the efficacy of Gsk583 in a model of acute inflammation.

• Animals: Female Crl:CD(SD) rats or mice.

• Procedure:

  • Dose animals orally with vehicle or Gsk583.

  • After 15 minutes, challenge the animals with an intravenous (IV) or intraperitoneal injection of MDP.

  • After a set time (e.g., 2 hours), sacrifice the animals and collect terminal serum.

  • Quantify serum cytokine levels (e.g., KC, the rodent orthologue of IL-8) using a suitable platform like MSD (Meso Scale Discovery).

  • For peritonitis models, peritoneal lavage can be performed to measure neutrophil recruitment.

  • Derive IC50 values from blood concentrations of Gsk583.[11]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway modulated by Gsk583 and the general workflows of the experiments described.

Caption: Gsk583 inhibits the NOD-RIPK2 signaling pathway.

Caption: General experimental workflow for Gsk583 characterization.

Conclusion

Gsk583 is a well-characterized, potent, and selective inhibitor of RIPK2 kinase. Its ability to potently block NOD1/2-mediated inflammatory signaling in a variety of in vitro, ex vivo, and in vivo models has solidified its role as an invaluable research tool.[2][17] Although off-target activities precluded its development as a therapeutic agent, the study of Gsk583 has significantly advanced our understanding of the role of RIPK2 in disease pathogenesis and has provided a blueprint for the development of next-generation RIPK2 inhibitors with improved pharmacological profiles.[1]

References

• 1. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. What are RIPK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 7. RIPK2: a promising target for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling | The EMBO Journal [link.springer.com]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. rndsystems.com [rndsystems.com]
• 14. GSK583 | RIP kinase | TargetMol [targetmol.com]
• 15. medchemexpress.cn [medchemexpress.cn]
• 16. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]
• 17. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

The Selective RIPK2 Inhibitor GSK583: A Technical Guide to its Modulation of the NF-κB Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Receptor-Interacting Protein Kinase 2 (RIPK2) is a critical serine/threonine kinase that functions as a central node in the innate immune response. It is essential for signal transduction downstream of the pattern recognition receptors, Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1) and NOD2. Activation of these receptors by specific bacterial peptidoglycans triggers a signaling cascade culminating in the activation of the transcription factor Nuclear Factor-kappa B (NF-κB), a master regulator of inflammatory gene expression. Given its pivotal role, RIPK2 has emerged as a key therapeutic target for a range of inflammatory and autoimmune diseases. GSK583 is a potent and highly selective, ATP-competitive inhibitor of RIPK2 kinase activity.[1] This technical guide provides an in-depth overview of GSK583, its mechanism of action on the NF-κB pathway, comprehensive quantitative data, and detailed experimental protocols for its characterization.

Introduction to GSK583

GSK583 is a next-generation RIPK2 inhibitor that has been instrumental as a tool compound for elucidating the role of RIPK2 in NOD1- and NOD2-mediated disease pathogenesis.[1] It exhibits high potency and selectivity for RIPK2 over a broad range of other kinases, making it a valuable asset for in vitro, in vivo, and ex vivo studies.[1] While its development as a clinical candidate was halted due to off-target effects on the hERG ion channel and suboptimal pharmacokinetic properties, its utility in preclinical research remains significant.[2][3]

Mechanism of Action: Inhibition of the NF-κB Pathway

GSK583 exerts its inhibitory effects by directly targeting the kinase activity of RIPK2. In the canonical NOD1/NOD2 signaling pathway, ligand binding to these intracellular receptors leads to their oligomerization and the recruitment of RIPK2. This proximity facilitates the autophosphorylation and activation of RIPK2, which then undergoes ubiquitination. The ubiquitinated RIPK2 serves as a scaffold to recruit downstream signaling complexes, including the IκB kinase (IKK) complex. The activated IKK complex phosphorylates the inhibitor of NF-κB, IκBα, targeting it for proteasomal degradation. The degradation of IκBα liberates the NF-κB p50/p65 heterodimer, allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes such as TNF-α, IL-6, and IL-8.[4]

GSK583, by inhibiting the kinase function of RIPK2, prevents the initial autophosphorylation step, thereby blocking the entire downstream signaling cascade that leads to NF-κB activation.[3] This selective inhibition has been demonstrated to be highly specific to the NOD1/NOD2 pathways, with minimal impact on NF-κB activation triggered by other stimuli, such as those acting through Toll-like receptors (TLRs) or the TNF receptor (TNFR).[5]

Signaling Pathway Diagrams

Figure 1. GSK583 inhibits the NOD2-RIPK2 signaling pathway.

Figure 2. TNF-α signaling pathway leading to NF-κB activation.

Quantitative Data Summary

The potency and selectivity of GSK583 have been characterized across a range of biochemical and cellular assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency of GSK583

Target/Assay	Species	IC50 Value	Notes
Biochemical Assays
RIPK2 Kinase Assay	Human	5 nM	ATP-competitive binding assay.[6]
RIPK2 Kinase Assay	Rat	2 nM	ATP-competitive binding assay.
RIPK3 Kinase Assay	Human	16 nM	Demonstrates selectivity over RIPK3.
Cell-Based Assays
MDP-stimulated TNF-α production	Human Primary Monocytes	8 nM	[6]
IL-8 production	HEK293 cells	18 nM	[5]
MDP-stimulated TNF-α production	Human Whole Blood	237 nM	[6]
MDP-stimulated TNF-α production	Rat Whole Blood	133 nM	[6]
TNF-α and IL-6 production	Human Crohn's and Ulcerative Colitis Biopsies	~200 nM	[5]
RIPK2-XIAP Interaction	Caco-2 cells	26.22 nM	Blocks the protein-protein interaction.[7]

Table 2: In Vivo Efficacy of GSK583

Animal Model	Parameter Measured	Route of Administration	In Vivo IC50
Rat	Serum KC (IL-8 orthologue) levels	Oral (p.o.)	50 nM (20 ng/mL) from blood concentrations
Mouse	Serum KC levels and peritoneal neutrophil recruitment	Oral (p.o.)	37 nM (15 ng/mL) from blood concentrations

Table 3: Selectivity and Off-Target Activity

Off-Target	IC50 Value	Notes
hERG ion channel	7.45 µM	A key reason for discontinuation of clinical development.[2]
Panel of 300 kinases	Minimal inhibition at 1 µM	Demonstrates high kinase selectivity.[6]

Detailed Experimental Protocols

The following protocols provide detailed methodologies for key experiments to characterize the effects of GSK583.

RIPK2 Kinase Inhibition Assay (Fluorescence Polarization)

This assay quantifies the ability of GSK583 to compete with a fluorescently labeled ATP-competitive ligand for binding to the RIPK2 kinase domain.

• Materials:

  • Recombinant full-length FLAG-His tagged RIPK2

  • Fluorescently labeled ATP-competitive ligand

  • Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 1 mM CHAPS

  • GSK583 stock solution in 100% DMSO

  • Multiwell plates (e.g., 384-well, low-volume, black)

  • Fluorescence polarization plate reader

• Protocol:

  • Prepare serial dilutions of GSK583 in 100% DMSO.

  • Dispense 100 nL of the diluted GSK583 or DMSO (vehicle control) into the wells of the multiwell plate.

  • Prepare a 2x concentrated solution of RIPK2 in assay buffer. Add 5 µL of this solution to each well and incubate for 10 minutes at room temperature.

  • Prepare a 2x concentrated solution of the fluorescently labeled ligand in assay buffer. Add 5 µL of this solution to each well.

  • Incubate the plate for at least 10 minutes at room temperature, protected from light.

  • Measure the fluorescence polarization on a suitable plate reader.

  • Calculate the percent inhibition relative to controls and determine the IC50 value using a four-parameter logistic fit.

Figure 3. Workflow for the RIPK2 fluorescence polarization assay.

Cellular Assay for NF-κB Activation (Cytokine Release)

This protocol measures the effect of GSK583 on the production of pro-inflammatory cytokines in response to NOD2 stimulation.

• Materials:

  • Human primary monocytes or a relevant cell line (e.g., THP-1)

  • Cell culture medium

  • GSK583 stock solution in DMSO

  • Muramyl dipeptide (MDP) as a NOD2 ligand

  • ELISA or other immunoassay kit for TNF-α or IL-8

  • 96-well cell culture plates

• Protocol:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Prepare dilutions of GSK583 in cell culture medium.

  • Pre-treat the cells with the GSK583 dilutions or vehicle (DMSO) for 30 minutes to 1 hour.

  • Stimulate the cells by adding MDP to a final concentration of 1 µg/mL. Include unstimulated controls.

  • Incubate for 6-24 hours (time-dependent on the cytokine being measured).

  • Collect the cell culture supernatant.

  • Measure the concentration of the desired cytokine (e.g., TNF-α) in the supernatant using an immunoassay according to the manufacturer's instructions.

  • Calculate the percent inhibition of cytokine release and determine the IC50 value.

Western Blot for IκBα Degradation and p65 Phosphorylation

This method visualizes the inhibition of key steps in the NF-κB signaling cascade.

• Materials:

  • Cell line responsive to NOD2 stimulation (e.g., HEK293 cells overexpressing NOD2)

  • GSK583, MDP

  • Ice-cold PBS

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels, running buffer, and transfer apparatus

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-IκBα, anti-phospho-p65 (Ser536), anti-total p65, anti-β-actin (loading control)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent and imaging system

• Protocol:

  • Cell Treatment: Seed cells and treat with GSK583 followed by MDP stimulation as described in the cellular assay protocol. A time course of MDP stimulation (e.g., 0, 15, 30, 60 minutes) is recommended to observe IκBα degradation and p65 phosphorylation.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli buffer, and boil samples. Separate proteins by SDS-PAGE and transfer to a membrane.

  • Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Signal Detection: After further washes, apply ECL reagent and capture the chemiluminescent signal using an imaging system.

  • Analysis: Analyze the band intensities. A decrease in the IκBα band and an increase in the phospho-p65 band upon MDP stimulation should be observed, and this effect should be inhibited by GSK583. Normalize to a loading control.[8][9]

Figure 4. Step-by-step workflow for Western blot analysis.

Conclusion

GSK583 is a well-characterized, potent, and selective inhibitor of RIPK2 kinase. Its ability to specifically block NOD1/NOD2-mediated NF-κB activation has made it an invaluable tool for dissecting the role of this pathway in inflammatory diseases. The data and protocols presented in this guide offer a comprehensive resource for researchers utilizing GSK583 to further explore the intricacies of innate immune signaling and to validate RIPK2 as a therapeutic target. While not a clinical candidate itself, the insights gained from studies with GSK583 have paved the way for the development of next-generation RIPK2 inhibitors with improved drug-like properties.

References

• 1. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. biorxiv.org [biorxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Investigating Innate Immunity with Gsk583: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of RIPK2 in Innate Immunity

The innate immune system serves as the body's first line of defense against invading pathogens. A key component of this system involves intracellular pattern recognition receptors (PRRs) called nucleotide-binding oligomerization domain (NOD)-like receptors.[1] NOD1 and NOD2 are crucial for detecting specific components of bacterial peptidoglycan in the cytoplasm.[2] Upon recognition of their respective ligands, NOD1 and NOD2 undergo a conformational change, oligomerize, and recruit the serine/threonine kinase, Receptor-Interacting Protein Kinase 2 (RIPK2).[2][3]

RIPK2 is a central adapter protein and a critical mediator of NOD signaling.[4] Its activation is a pivotal event, initiating downstream signaling cascades that are essential for a robust inflammatory response.[1] This activation involves RIPK2 autophosphorylation and subsequent polyubiquitination by E3 ligases such as XIAP (X-linked inhibitor of apoptosis protein).[5][6] The ubiquitinated RIPK2 acts as a scaffold to recruit and activate the TAK1 complex, which in turn activates the nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[6][7][8] The culmination of this signaling is the transcription and production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-6, and IL-8, which orchestrate the immune response to bacterial invasion.[2][5][6]

Given its central role, dysregulation of the NOD-RIPK2 pathway is associated with a variety of autoinflammatory diseases, including Crohn's disease, Blau syndrome, and sarcoidosis, making RIPK2 an attractive therapeutic target.[2][4][7]

Gsk583: A Potent and Selective RIPK2 Kinase Inhibitor

Gsk583 is a highly potent and selective, ATP-competitive inhibitor of RIPK2 kinase.[9][10][11] It was developed as a next-generation tool compound to probe the function of RIPK2 in complex biological systems.[1] Gsk583 exhibits exquisite selectivity for RIPK2 across the kinome, allowing for precise interrogation of the NOD1 and NOD2 signaling pathways with minimal off-target effects.[6][12] While its potent inhibition of the hERG ion channel and suboptimal pharmacokinetic profile precluded its development as a clinical drug candidate, its high potency and selectivity make it an invaluable tool for preclinical research.[12]

Mechanism of Action

Gsk583 exerts its inhibitory effect by binding to the ATP-binding pocket of RIPK2, preventing the kinase from autophosphorylating and activating downstream signaling.[12][13] This blockade of RIPK2's kinase activity has been shown to inhibit its ubiquitination, a critical step for the recruitment of downstream signaling components.[8][14] Consequently, the activation of NF-κB and MAPK pathways is suppressed, leading to a dose-dependent reduction in the production of inflammatory cytokines following NOD1 or NOD2 stimulation.[9][14] Studies also indicate that Gsk583 can interfere with the crucial interaction between RIPK2 and the E3 ligase XIAP.[5][15]

Quantitative Data Summary

The following tables summarize the key quantitative data for Gsk583, detailing its potency, selectivity, cellular activity, and pharmacokinetic properties.

Table 1: Gsk583 In Vitro Potency and Selectivity

Target	Assay Type	Species	IC50	Reference(s)
RIPK2	Kinase Inhibition	Human	5 nM	[9][10][11]
RIPK2	Kinase Inhibition	Rat	2 nM	[16][17]
RIPK3	FP Binding Assay	Human	16 nM	[9]
hERG	Electrophysiology	Human	7.45 µM	[7][13]
CYP3A4	Fluorescence	Human	5 µM	[13]

Table 2: Gsk583 Cellular Activity

Cell Type / System	Stimulation	Readout	IC50	Reference(s)
Primary Human Monocytes	MDP (NOD2 agonist)	TNF-α Production	8.0 nM	[7][9][11]
Human Whole Blood	MDP (NOD2 agonist)	TNF-α Production	237 nM	[7][11][12]
Rat Whole Blood	MDP (NOD2 agonist)	TNF-α Production	133 nM	[11]
Human CD & UC Biopsy Explants	-	TNF-α & IL-6 Production	~200 nM	[7][9][10]
HEK293 cells (overexpressing NOD2)	MDP (NOD2 agonist)	IL-8 Secretion	18 nM	[11]
Rat Peritonitis Model (In Vivo)	MDP (NOD2 agonist)	Cytokine Reduction	19 nM	[12]

Table 3: Gsk583 Pharmacokinetic Properties

Species	Parameter	Value	Reference(s)
Rat	Clearance	Low	[7][9]
Rat	Volume of Distribution	Moderate	[7][9]
Rat	Oral Bioavailability	Moderate	[7][9]
Mouse	Clearance	Low	[7][9]
Mouse	Volume of Distribution	Moderate	[7][9]
Mouse	Oral Bioavailability	Moderate	[7][9]

Signaling Pathway and Experimental Workflows

NOD2-RIPK2 Signaling Pathway

The diagram below illustrates the signaling cascade initiated by NOD2 activation and the specific point of inhibition by Gsk583.

NOD2-RIPK2 signaling pathway and Gsk583's point of inhibition.

Experimental Workflow: Cellular Cytokine Inhibition Assay

This diagram outlines a typical workflow for assessing the ability of Gsk583 to inhibit cytokine production in primary human monocytes.

Workflow for evaluating Gsk583's inhibition of cytokine production.

Detailed Experimental Protocols

Protocol 1: RIPK2 Fluorescence Polarization (FP) Binding Assay

This protocol is adapted from descriptions of binding assays used to quantify the interaction of compounds with the RIPK2 ATP binding pocket.[11][13]

Objective: To determine the IC50 value of Gsk583 for RIPK2 kinase by measuring its ability to displace a fluorescently labeled ligand from the ATP binding site.

Materials:

• Full-length, purified, tagged human RIPK2 protein.

• Fluorescently labeled ATP-competitive ligand (probe).

• Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 1 mM CHAPS.

• Gsk583 stock solution (e.g., 10 mM in 100% DMSO).

• 100% DMSO.

• Low-volume, black, multiwell plates (e.g., 384-well).

• Plate reader capable of measuring fluorescence polarization.

Procedure:

• Compound Preparation: Prepare a serial dilution series of Gsk583 in 100% DMSO.

• Plate Stamping: Using a nano-dispenser, dispense 100 nL of each Gsk583 dilution (and DMSO for controls) into the wells of the multiwell plate.

• Enzyme Addition: Prepare a solution of RIPK2 in assay buffer at twice the final desired concentration (e.g., 2x Kd,app). Add 5 µL of this solution to each well containing the test compound.

• Incubation: Incubate the plate at room temperature for 10 minutes to allow the compound to bind to the enzyme.

• Probe Addition: Prepare a solution of the fluorescent ligand in assay buffer at twice the final desired concentration (e.g., 10 nM for a 5 nM final concentration). Add 5 µL of this solution to each well.

• Final Incubation: Incubate the plate for at least 30 minutes at room temperature, protected from light, to allow the binding to reach equilibrium.

• Measurement: Read the fluorescence polarization on a suitable plate reader.

• Data Analysis:

  • The percent inhibition is calculated relative to high (no enzyme) and low (DMSO only) controls.

  • Plot the percent inhibition against the logarithm of the Gsk583 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Cytokine Production Assay in Human Monocytes

This protocol is based on methods used to assess the cellular activity of Gsk583 in primary immune cells.[9][13]

Objective: To measure the dose-dependent inhibition of NOD2-stimulated TNF-α production by Gsk583 in primary human monocytes.

Materials:

• Isolated primary human monocytes.

• Cell culture medium (e.g., RPMI-1640 with 10% FBS).

• Gsk583 stock solution (in DMSO).

• Muramyl dipeptide (MDP), a NOD2 ligand.

• 96-well cell culture plates.

• TNF-α immunoassay kit (e.g., ELISA or HTRF).

Procedure:

• Cell Plating: Seed primary human monocytes in a 96-well plate at a desired density and allow them to adhere.

• Compound Pre-treatment: Prepare serial dilutions of Gsk583 in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of Gsk583 (or vehicle control).

• Incubation: Incubate the cells for 30 minutes at 37°C, 5% CO₂.

• Stimulation: Add MDP to each well to a final concentration of 1 µg/mL to stimulate NOD2 signaling. Do not add MDP to negative control wells.

• Incubation: Incubate the plate for 6 hours at 37°C, 5% CO₂.

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the supernatant from each well.

• Cytokine Measurement: Quantify the concentration of TNF-α in the supernatants using a commercial immunoassay kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percent inhibition of TNF-α production for each Gsk583 concentration relative to the MDP-stimulated vehicle control.

  • Plot the percent inhibition against the logarithm of the Gsk583 concentration and determine the IC50 value using non-linear regression.

Protocol 3: In Vivo MDP-Induced Peritonitis Model in Rats

This protocol describes an acute inflammation model used to evaluate the in vivo efficacy of RIPK2 inhibitors.[11][12]

Objective: To assess the ability of orally administered Gsk583 to inhibit MDP-induced cytokine production in the serum of rats.

Materials:

• Male Sprague-Dawley rats.

• Gsk583 formulation for oral gavage.

• Muramyl dipeptide (MDP) solution for intraperitoneal (i.p.) injection.

• Anesthesia.

• Blood collection supplies.

• Cytokine quantification platform (e.g., MSD).

Procedure:

• Acclimatization: Acclimate animals to the facility for at least one week before the experiment.

• Compound Administration: Dose rats orally (p.o.) by gavage with either the vehicle or Gsk583 at various dose levels.

• Inflammatory Challenge: At a specified time post-compound administration (e.g., 1 hour), challenge the rats with an i.p. injection of MDP to induce peritonitis and a systemic inflammatory response.

• Blood Collection: At a peak response time post-MDP challenge (e.g., 2 hours), anesthetize the rats and collect terminal blood via cardiac puncture.

• Serum Preparation: Allow the blood to clot and then centrifuge to separate the serum.

• Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) in the serum using a multiplex immunoassay platform.

• Data Analysis:

  • Determine the percent inhibition of cytokine levels in the Gsk583-treated groups compared to the vehicle-treated, MDP-challenged group.

  • Calculate an in vivo IC50 value by plotting the percent inhibition against the drug concentration in the plasma at the time of sacrifice.

Conclusion

Gsk583 is a well-characterized, potent, and highly selective inhibitor of RIPK2 kinase.[1][9] Its pharmacological precision has been instrumental in elucidating the central role of RIPK2 in NOD1- and NOD2-mediated innate immune signaling.[1] While not suitable for clinical progression, it remains a critical tool for researchers in academia and industry. The data and protocols provided in this guide offer a comprehensive framework for utilizing Gsk583 to investigate the intricacies of the RIPK2 signaling pathway, validate its role in various inflammatory disease models, and aid in the discovery of next-generation therapeutics targeting this crucial node in innate immunity.

References

• 1. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 7. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inflammatory Signaling by NOD-RIPK2 Is Inhibited by Clinically Relevant Type II Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 14. embopress.org [embopress.org]
• 15. astorscientific.us [astorscientific.us]
• 16. rndsystems.com [rndsystems.com]
• 17. GSK 583 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]

Protocols & Analytical Methods

Gsk583: Application Notes and Protocols for Cell Culture

A Potent and Selective RIPK2 Inhibitor for Investigating NOD-like Receptor Signaling

Introduction

Gsk583 is a highly potent and selective, orally bioavailable, and cell-permeable inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2).[1][2][3] It serves as a valuable chemical probe for elucidating the role of RIPK2 in cellular signaling pathways, particularly those downstream of Nucleotide-binding Oligomerization Domain (NOD)-like receptors NOD1 and NOD2. These pathways are integral to the innate immune response to bacterial pathogens and are implicated in a variety of inflammatory diseases. Gsk583 exerts its inhibitory effect by competing with ATP for binding to the kinase domain of RIPK2, thereby blocking its autophosphorylation and subsequent activation of downstream signaling cascades, including the NF-κB and MAPK pathways. This inhibition ultimately leads to a reduction in the production of pro-inflammatory cytokines.

Mechanism of Action

Gsk583 specifically targets the kinase activity of RIPK2. Upon activation by upstream NOD1 and NOD2 receptors, RIPK2 undergoes autophosphorylation, a critical step for the recruitment and activation of downstream signaling components that lead to the activation of transcription factors like NF-κB. Gsk583 effectively blocks this autophosphorylation, thereby attenuating the inflammatory response.

Data Presentation

In Vitro Potency and Selectivity of Gsk583

Target/Assay	Species	IC50	Notes
RIPK2 (enzymatic assay)	Human	5 nM	Highly potent inhibition of the isolated enzyme.[1][2]
RIPK2 (enzymatic assay)	Rat	2 nM	Shows high potency against the rat homolog.[3]
MDP-stimulated TNF-α production	Human Primary Monocytes	8 nM	Demonstrates potent inhibition of cellular function.[4]
MDP-stimulated TNF-α production	Human Whole Blood	237 nM	Activity is maintained in a more complex biological matrix.[2]
MDP-stimulated TNF-α production	Rat Whole Blood	133 nM
TNF-α and IL-6 production	Human Crohn's Disease and Ulcerative Colitis Biopsy Explants	~200 nM	Effective in ex vivo disease models.[4][5]
RIPK3 (enzymatic assay)	Human	16 nM	While it binds to RIPK3, it shows no functional inhibition of necroptosis in cellular assays up to 10 µM.[4]

Solubility of Gsk583

Solvent	Maximum Concentration
DMSO	100 mM[1]
Ethanol	20 mM[1]

Experimental Protocols

Protocol 1: Preparation of Gsk583 Stock Solution

• Reconstitution: Gsk583 is typically supplied as a solid. To prepare a high-concentration stock solution, dissolve the compound in sterile, anhydrous DMSO to a final concentration of 10 mM to 100 mM.

  • Note: Gently vortex or sonicate if necessary to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. A 10 mM stock solution in DMSO can be stored at -20°C for up to 6 months or -80°C for up to one year.[2]

Protocol 2: General Protocol for Gsk583 Treatment in Cell Culture

This protocol provides a general guideline for treating adherent or suspension cells with Gsk583. Optimization may be required depending on the cell type and experimental goals.

Materials:

• Cells of interest cultured in appropriate media

• Gsk583 stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (serum-containing or serum-free, as required)

• Sterile microcentrifuge tubes

• Sterile pipette tips

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well, 24-well, or 6-well plates) at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere and recover overnight.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the Gsk583 stock solution at room temperature. Prepare serial dilutions of Gsk583 in fresh, pre-warmed cell culture medium to achieve the desired final concentrations.

  • Note: The final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of Gsk583 used.

• Pre-treatment with Gsk583:

  • For experiments investigating the inhibition of a specific stimulus, pre-incubate the cells with the Gsk583-containing medium or vehicle control for a designated period before adding the stimulus. A pre-treatment time of 30 minutes is often sufficient.[4]

• Stimulation (Optional): After the pre-treatment period, add the desired stimulus (e.g., Muramyl Dipeptide (MDP) to activate NOD2) to the wells.

• Incubation: Incubate the cells for the desired period. The incubation time will vary depending on the endpoint being measured (e.g., 6 hours for cytokine production, or longer for cell viability assays).[4]

• Endpoint Analysis: Following incubation, harvest the cells or supernatant for downstream analysis. This may include:

  • Cytokine Measurement: Collect the cell culture supernatant to measure the levels of secreted cytokines such as TNF-α, IL-6, or IL-8 using ELISA or other immunoassays.

  • Western Blotting: Lyse the cells to prepare protein extracts for Western blot analysis to assess the phosphorylation status of proteins in the NF-κB or MAPK pathways (e.g., IκBα, p38).

  • Gene Expression Analysis: Isolate RNA from the cells for RT-qPCR analysis to measure the expression of target genes.

  • Cell Viability Assays: Perform assays such as MTT or CellTiter-Glo to assess the effect of Gsk583 on cell viability.

Recommended Concentration Range:

• For most cell-based assays, a concentration range of 1 nM to 10 µM is a good starting point for dose-response experiments.

• A concentration of 1 µM is often used to achieve complete inhibition of NOD1/NOD2 signaling while maintaining selectivity against other pathways.[4]

Mandatory Visualizations

Signaling Pathway of Gsk583 Inhibition

Caption: Gsk583 inhibits RIPK2 kinase activity, blocking downstream NF-κB and MAPK signaling.

Experimental Workflow for Gsk583 Treatment

Caption: A typical experimental workflow for evaluating the effect of Gsk583 in cell culture.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Frontiers | Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases [frontiersin.org]

Application Notes and Protocols for GSK583: A Potent and Selective RIPK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of GSK583 for in vivo studies. GSK583 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a key signaling molecule in the NOD1/NOD2 pathway. Inhibition of RIPK2 by GSK583 effectively blocks the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a valuable tool for studying inflammatory and autoimmune diseases.[1][2] This document offers protocols for solubilizing GSK583 and preparing it for oral administration in animal models, along with a summary of its solubility in common laboratory solvents.

Data Presentation: GSK583 Solubility

The solubility of GSK583 in various solvents is crucial for the preparation of stock solutions and formulations for both in vitro and in vivo experiments. The following table summarizes the known solubility of GSK583.

Solvent	Solubility	Notes
DMSO	≥ 100 mg/mL (≥ 250.97 mM)	Hygroscopic DMSO can affect solubility; it is recommended to use a fresh, unopened vial.[1]
Soluble to 100 mM	[3][4]
Ethanol	Soluble to 20 mM	[3][4]
In vivo formulation	≥ 2.5 mg/mL	A clear solution can be achieved with a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Signaling Pathway of GSK583

GSK583 targets and inhibits RIPK2, a central kinase in the NOD-like receptor signaling pathway. Upon recognition of bacterial peptidoglycans, NOD1 and NOD2 recruit RIPK2, leading to its activation and subsequent downstream signaling cascades that result in the production of inflammatory cytokines. GSK583's inhibition of RIPK2 blocks these inflammatory responses.

Caption: GSK583 inhibits the NOD1/NOD2 signaling pathway by targeting RIPK2.

Experimental Protocols

Preparation of GSK583 for In Vivo Oral Administration

This protocol details the preparation of a GSK583 formulation suitable for oral gavage in rodents. The vehicle is a mixture of DMSO, PEG300, Tween-80, and saline, designed to enhance the solubility and bioavailability of the compound.[1]

Materials:

• GSK583 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Saline solution (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a stock solution of GSK583 in DMSO.

  • Accurately weigh the required amount of GSK583 powder.

  • Dissolve the powder in anhydrous DMSO to create a concentrated stock solution (e.g., 25 mg/mL). Ensure complete dissolution by vortexing. Gentle warming or sonication can be used if necessary.

• Prepare the final formulation.

  • The following steps describe the preparation of 1 mL of the final dosing solution as an example. The volumes can be scaled as needed.

  • In a sterile tube, add 400 µL of PEG300.

  • To the PEG300, add 100 µL of the GSK583 stock solution in DMSO (this will result in a final DMSO concentration of 10%). Mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 to the mixture and vortex until a homogenous solution is formed.

  • Finally, add 450 µL of saline to the mixture to reach a final volume of 1 mL. Vortex thoroughly.

  • The final concentration of GSK583 in this example would be 2.5 mg/mL. The concentration can be adjusted by altering the concentration of the initial DMSO stock solution.

• Administration.

  • It is recommended to prepare the working solution for in vivo experiments fresh on the day of use.

  • Administer the formulation to the animals via oral gavage at the desired dosage. Published studies have used doses of 0.1, 1, and 10 mg/kg in mice and rats.[1]

Experimental Workflow for In Vivo Efficacy Study

This diagram outlines a typical workflow for assessing the efficacy of GSK583 in a murine model of inflammation induced by muramyl dipeptide (MDP), a component of bacterial cell walls that activates the NOD2 pathway.

Caption: A typical experimental workflow for in vivo studies with GSK583.

Disclaimer: These protocols and application notes are intended for research use only by qualified personnel. The user is responsible for validating these methods for their specific applications and for adhering to all applicable safety and animal welfare regulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. bio-techne.com [bio-techne.com]

Application Notes and Protocols: Western Blot Analysis of the NOD2 Pathway with GSK583

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Western blot analysis to investigate the NOD2 signaling pathway and the inhibitory effects of GSK583, a potent and selective RIPK2 inhibitor.

Introduction to the NOD2 Signaling Pathway

The Nucleotide-binding Oligomerization Domain-containing protein 2 (NOD2) is an intracellular pattern recognition receptor crucial for the innate immune response to bacterial components.[1][2] Upon recognition of its ligand, muramyl dipeptide (MDP), a component of bacterial peptidoglycan, NOD2 undergoes a conformational change and oligomerizes.[1][3] This activation leads to the recruitment of the serine/threonine kinase RIPK2 (Receptor-Interacting Protein Kinase 2) through a CARD-CARD interaction.[1][4] The binding of RIPK2 to NOD2 is a critical step that initiates downstream signaling cascades.

Activated RIPK2 undergoes autophosphorylation and ubiquitination, which serves as a scaffold to recruit downstream signaling complexes, including the IKK complex (IκB kinase).[4] The IKK complex then phosphorylates the inhibitory protein IκBα, targeting it for proteasomal degradation. The degradation of IκBα releases the transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells), allowing it to translocate to the nucleus and induce the expression of pro-inflammatory cytokines and other immune response genes.[1][4]

Mechanism of Action of GSK583

GSK583 is a highly potent and selective, ATP-competitive inhibitor of RIPK2 kinase activity.[5][6] By binding to the ATP-binding pocket of RIPK2, GSK583 prevents its autophosphorylation and subsequent activation. This inhibition of RIPK2 kinase function effectively blocks the downstream signaling cascade, preventing the phosphorylation and degradation of IκBα and the subsequent activation of NF-κB.[7] GSK583 has been shown to potently inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in response to NOD2 activation.[5][6]

Analysis of the NOD2 Signaling Pathway by Western Blot

Western blot analysis is a powerful technique to dissect the NOD2 signaling pathway and assess the efficacy of inhibitors like GSK583. By measuring the levels of key proteins and their post-translational modifications, researchers can monitor the activation state of the pathway. Key proteins to analyze include:

• NOD2: To confirm its expression in the cell type of interest.

• Total RIPK2: To monitor the overall level of the protein.

• Phospho-RIPK2 (p-RIPK2): As a direct marker of RIPK2 activation.

• Total IκBα: To assess its degradation upon pathway activation.

• Phospho-IκBα (p-IκBα): As a marker for its impending degradation.

• Loading Control (e.g., β-actin, GAPDH): To ensure equal protein loading across lanes.

Quantitative Data Presentation

The following table summarizes the expected quantitative outcomes from Western blot analysis of the NOD2 pathway upon stimulation with MDP and treatment with GSK583. The data is presented as a percentage of the stimulated control (MDP alone).

Target Protein	Untreated Control	MDP Stimulation (e.g., 10 µg/mL)	MDP + GSK583 (e.g., 1 µM)
p-RIPK2	Undetectable / Low	100%	< 10%
Total RIPK2	100%	~100%	~100%
p-IκBα	Undetectable / Low	100%	< 15%
Total IκBα	100%	< 20%	> 80%
β-actin	100%	100%	100%

Experimental Protocols

Cell Culture and Treatment

• Cell Line Selection: Choose a cell line that expresses the components of the NOD2 pathway, such as human monocytic THP-1 cells or HEK293 cells stably expressing NOD2.

• Cell Seeding: Seed the cells at an appropriate density in 6-well plates to achieve 80-90% confluency on the day of the experiment.

• GSK583 Pre-treatment: Pre-incubate the cells with the desired concentration of GSK583 (e.g., 0.1 - 10 µM) or vehicle (DMSO) for 1-2 hours.[8]

• MDP Stimulation: Stimulate the cells with a NOD2 agonist, such as MDP (e.g., 1-10 µg/mL), for the appropriate time (e.g., 15-60 minutes for phosphorylation events, 1-4 hours for protein degradation).

• Control Groups: Include the following control groups in your experiment:

  • Untreated cells (negative control)

  • Vehicle-treated cells stimulated with MDP (positive control)

  • Cells treated with GSK583 alone

Protein Lysate Preparation

• Cell Lysis: After treatment, wash the cells once with ice-cold PBS. Lyse the cells in RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors.

• Scraping and Collection: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation and Centrifugation: Incubate the lysate on ice for 30 minutes, vortexing occasionally. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA (bicinchoninic acid) protein assay.

Western Blot Protocol

• Sample Preparation: Mix an equal amount of protein (e.g., 20-40 µg) from each sample with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Separate the protein samples on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF (polyvinylidene difluoride) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA (bovine serum albumin) in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies of interest (e.g., anti-p-RIPK2, anti-IκBα) diluted in blocking buffer overnight at 4°C with gentle agitation. Recommended antibody dilutions should be optimized, but a starting point of 1:1000 is common.[4][5]

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein to the loading control.

Visualizations

References

• 1. bosterbio.com [bosterbio.com]
• 2. Constitutive degradation of IκBα in human T lymphocytes is mediated by calpain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-RIPK2 (phospho Ser176) Antibody (A93819) | Antibodies.com [antibodies.com]
• 4. Phospho-RIP2 (Ser176) Antibody | Cell Signaling Technology [cellsignal.com]
• 5. Phospho-RIP2 (Ser176) (E1I9J) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 6. Inflammatory Signaling by NOD-RIPK2 Is Inhibited by Clinically Relevant Type II Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Measuring Cytokine Inhibition (TNF-α, IL-6) with GSK583

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK583 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a key serine/threonine kinase involved in the innate immune response.[1][2][3] RIPK2 is a critical downstream signaling partner of the nucleotide-binding oligomerization domain-containing protein 1 (NOD1) and NOD2 pattern recognition receptors.[3][4] Upon activation by bacterial peptidoglycans, NOD1 and NOD2 recruit and activate RIPK2, initiating signaling cascades that lead to the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[4][5] These pathways are central to the transcriptional upregulation of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[1][4][5]

Dysregulation of the NOD-RIPK2 signaling axis is implicated in the pathogenesis of various inflammatory and autoimmune diseases. Therefore, pharmacological inhibition of RIPK2 with molecules like GSK583 presents a promising therapeutic strategy for modulating the inflammatory response. These application notes provide detailed protocols for the in vitro characterization of GSK583's inhibitory effects on TNF-α and IL-6 production.

Mechanism of Action: GSK583 in the NOD2-RIPK2 Signaling Pathway

GSK583 is an ATP-competitive inhibitor of RIPK2. By binding to the ATP-binding pocket of RIPK2, GSK583 prevents its autophosphorylation and subsequent activation of downstream signaling pathways.[3] This ultimately leads to the suppression of NF-κB and MAPK activation, thereby inhibiting the production and secretion of inflammatory cytokines such as TNF-α and IL-6.[5][6]

GSK583 inhibits RIPK2, blocking downstream signaling to reduce TNF-α and IL-6.

Data Presentation: Quantitative Inhibition of TNF-α and IL-6 by GSK583

The inhibitory potency of GSK583 on TNF-α and IL-6 production has been evaluated in various in vitro systems. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Type/System	Stimulus	Cytokine Measured	GSK583 IC50	Reference
Primary Human Monocytes	MDP	TNF-α	8.0 nM	[5]
Human Whole Blood	MDP	TNF-α	237 nM	[5]
Human Crohn's Disease (CD) and Ulcerative Colitis (UC) Biopsy Assays	Endogenous	TNF-α and IL-6	~200 nM	[5]
HEK293 cells	-	IL-8	8 nM	[6]

Experimental Protocols

Experimental Workflow Overview

The general workflow for assessing the inhibitory effect of GSK583 on TNF-α and IL-6 production involves cell culture, stimulation in the presence of the inhibitor, collection of cell supernatants, and quantification of cytokine levels using an Enzyme-Linked Immunosorbent Assay (ELISA).

Workflow for measuring cytokine inhibition by GSK583.

Protocol 1: In Vitro Inhibition of TNF-α and IL-6 in THP-1 Monocytes

This protocol describes the measurement of TNF-α and IL-6 inhibition by GSK583 in the human monocytic cell line THP-1.

Materials:

• THP-1 cells (ATCC TIB-202)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• GSK583

• Muramyl dipeptide (MDP)

• 96-well cell culture plates

• Human TNF-α ELISA kit

• Human IL-6 ELISA kit

• DMSO (vehicle for GSK583)

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in complete RPMI-1640 medium at 37°C in a humidified 5% CO2 incubator.

  • To differentiate THP-1 monocytes into macrophage-like cells, seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete medium containing 100 ng/mL PMA.

  • Incubate for 48-72 hours to allow for adherence and differentiation.

• Compound Treatment:

  • Prepare a stock solution of GSK583 in DMSO.

  • Create a serial dilution of GSK583 in complete RPMI-1640 medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Ensure the final DMSO concentration in all wells is ≤ 0.1%.

  • After differentiation, gently aspirate the PMA-containing medium and wash the cells once with fresh medium.

  • Add 100 µL of the diluted GSK583 solutions to the appropriate wells. Include a vehicle control (medium with the same final concentration of DMSO) and an unstimulated control (medium only).

  • Pre-incubate the plate for 1 hour at 37°C.

• Cell Stimulation:

  • Prepare a stock solution of MDP in sterile water or PBS.

  • Add MDP to the wells to a final concentration of 10 µg/mL (or an empirically determined optimal concentration). Do not add MDP to the unstimulated control wells.

  • The final volume in each well should be 200 µL.

• Incubation and Supernatant Collection:

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

  • After incubation, centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells.

  • Carefully collect the cell culture supernatants for cytokine analysis. Supernatants can be stored at -80°C if not analyzed immediately.

Protocol 2: Quantification of TNF-α and IL-6 by ELISA

This protocol provides a general procedure for a sandwich ELISA. Refer to the manufacturer's instructions for the specific ELISA kit being used for detailed volumes and incubation times.

Materials:

• Human TNF-α and IL-6 ELISA kits (containing capture antibody, detection antibody, streptavidin-HRP, TMB substrate, and stop solution)

• Collected cell culture supernatants

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent (e.g., PBS with 1% BSA)

• Microplate reader

Procedure:

• Plate Coating:

  • Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Blocking:

  • Wash the plate with wash buffer.

  • Block the plate with assay diluent for 1-2 hours at room temperature.

• Sample and Standard Incubation:

  • Wash the plate.

  • Prepare a standard curve using the recombinant cytokine standards provided in the kit.

  • Add 100 µL of standards, controls, and collected cell supernatants to the appropriate wells.

  • Incubate for 2 hours at room temperature.

• Detection Antibody Incubation:

  • Wash the plate.

  • Add the biotinylated detection antibody to each well and incubate for 1-2 hours at room temperature.

• Streptavidin-HRP Incubation:

  • Wash the plate.

  • Add streptavidin-HRP conjugate to each well and incubate for 20-30 minutes at room temperature in the dark.

• Substrate Development:

  • Wash the plate.

  • Add TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

• Stopping the Reaction and Reading the Plate:

  • Add the stop solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis

• Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

• Use the standard curve to determine the concentration of TNF-α and IL-6 in each sample.

• Calculate the percentage of cytokine inhibition for each GSK583 concentration relative to the stimulated vehicle control.

  • % Inhibition = [1 - (Cytokine concentration with GSK583 / Cytokine concentration of vehicle control)] x 100

• Plot the percentage inhibition against the log of the GSK583 concentration and use a non-linear regression analysis to determine the IC50 value.

Conclusion

GSK583 is a valuable research tool for investigating the role of the NOD-RIPK2 signaling pathway in inflammation. The protocols outlined in these application notes provide a framework for accurately measuring the inhibitory effects of GSK583 on the production of the key pro-inflammatory cytokines TNF-α and IL-6. These assays are essential for understanding the pharmacological profile of RIPK2 inhibitors and their potential therapeutic applications in inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. What are RIPK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]

Application Notes and Protocols: GSK583 in a Mouse Peritonitis Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing GSK583, a potent and selective RIPK2 kinase inhibitor, in a mouse model of peritonitis. This information is intended to guide researchers in studying the anti-inflammatory effects of GSK583 in the context of acute peritoneal inflammation.

Introduction

GSK583 is a highly selective and potent inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a critical signaling node in the innate immune system.[1][2] RIPK2 is essential for the downstream signaling of the intracellular pattern recognition receptors NOD1 and NOD2, which recognize bacterial peptidoglycans.[2] Activation of the NOD1/2-RIPK2 pathway leads to the production of pro-inflammatory cytokines and chemokines, driving inflammatory responses. By inhibiting RIPK2, GSK583 effectively blocks this cascade, making it a valuable tool for investigating the role of RIPK2 in inflammatory diseases.[1][2] The mouse peritonitis model is a widely used and robust in vivo assay to study acute inflammation, characterized by the rapid recruitment of leukocytes, primarily neutrophils, into the peritoneal cavity.

Mechanism of Action of GSK583

GSK583 is an orally active and selective inhibitor of RIPK2 kinase with an IC50 of 5 nM.[1] It functions by competing with ATP for the binding site on the RIPK2 kinase domain. This inhibition prevents the autophosphorylation and subsequent activation of RIPK2, thereby blocking the downstream activation of NF-κB and MAPK signaling pathways. Consequently, the production and release of key inflammatory mediators such as TNF-α, IL-6, and chemokines are suppressed.[1]

Signaling Pathway

Caption: GSK583 inhibits RIPK2, blocking the NOD2 signaling cascade.

Experimental Protocols

This section provides detailed protocols for inducing peritonitis in mice and for the administration of GSK583 to evaluate its anti-inflammatory efficacy.

Muramyl Dipeptide (MDP)-Induced Peritonitis Model

This model is particularly relevant for studying the effects of GSK583 as MDP is a specific ligand for NOD2, which signals through RIPK2.

Materials:

• GSK583

• Vehicle (e.g., 0.5% methylcellulose)

• Muramyl dipeptide (MDP)

• Sterile phosphate-buffered saline (PBS)

• 8-12 week old C57BL/6 or BALB/c mice

• Gavage needles

• Syringes and needles (25-27G)

• Peritoneal lavage buffer (ice-cold PBS with 2 mM EDTA)

• FACS tubes

• Antibodies for flow cytometry (e.g., anti-Ly6G for neutrophils, anti-F4/80 for macrophages)

• Hemocytometer or automated cell counter

• Microcentrifuge tubes

• ELISA kits for cytokine analysis (e.g., TNF-α, IL-6, KC)

Procedure:

• GSK583 Preparation: Prepare a suspension of GSK583 in the chosen vehicle at the desired concentrations (e.g., 0.1, 1, and 10 mg/kg).[1]

• Animal Dosing: Administer GSK583 or vehicle orally (p.o.) to mice 15-30 minutes prior to the MDP challenge.[1]

• Peritonitis Induction: Prepare a solution of MDP in sterile PBS. Induce peritonitis by administering an intraperitoneal (i.p.) injection of MDP (e.g., 30 µg per mouse).[1]

• Sample Collection: At a predetermined time point post-MDP challenge (e.g., 4 hours for neutrophil recruitment), euthanize the mice.[1]

• Peritoneal Lavage: Expose the peritoneal cavity and perform a lavage by injecting 5-10 mL of ice-cold peritoneal lavage buffer. Gently massage the abdomen to dislodge cells, and then carefully collect the lavage fluid.

• Cell Analysis:

  • Determine the total number of cells in the lavage fluid using a hemocytometer or an automated cell counter.

  • Perform differential cell counts to quantify neutrophils, macrophages, and other immune cells using flow cytometry with specific cell surface markers.

• Cytokine Analysis: Centrifuge the peritoneal lavage fluid and collect the supernatant. Measure the levels of pro-inflammatory cytokines and chemokines (e.g., TNF-α, IL-6, KC) using ELISA kits.

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: GSK583 in Human Monocyte-Derived Macrophages

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GSK583, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), in studies involving human monocyte-derived macrophages (hMDMs). This document includes a summary of its mechanism of action, quantitative data on its activity, detailed experimental protocols, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

GSK583 is a highly selective and potent small molecule inhibitor of RIPK2 kinase.[1][2] RIPK2 is a critical signaling node in the innate immune system, primarily downstream of the intracellular pattern recognition receptors NOD1 and NOD2.[2][3] Upon recognition of their respective ligands, such as muramyl dipeptide (MDP) from bacterial peptidoglycan by NOD2, RIPK2 is activated, leading to the induction of pro-inflammatory signaling pathways, including NF-κB and MAPK.[3] This results in the production of inflammatory cytokines like TNF-α and IL-6.[1][4] Given the role of NOD2-RIPK2 signaling in inflammatory diseases, GSK583 serves as a valuable tool for investigating the function of this pathway in immune cells like macrophages.

Mechanism of Action

GSK583 acts as an ATP-competitive inhibitor of RIPK2's kinase activity.[3] By binding to the ATP pocket of RIPK2, GSK583 prevents the autophosphorylation and subsequent activation of the kinase. This, in turn, blocks the recruitment and activation of downstream signaling components, effectively inhibiting the production of inflammatory cytokines and other mediators in response to NOD1 and NOD2 stimulation.[1][3] GSK583 has demonstrated high selectivity for RIPK2, with minimal off-target effects on a broad range of other kinases, making it a precise tool for studying RIPK2-dependent signaling.[5]

Quantitative Data

The following tables summarize the reported inhibitory activity of GSK583 in human primary cells. Note that the primary data available is for human monocytes, the precursors to hMDMs. Researchers should consider these values as a starting point for determining optimal concentrations in differentiated macrophages.

Table 1: In Vitro Inhibitory Activity of GSK583

Assay Description	Cell Type	Stimulant	Measured Cytokine	IC50 Value	Reference(s)
Cytokine Production Inhibition	Primary Human Monocytes	MDP	TNF-α	8 nM	[1][4][5]
Cytokine Production Inhibition	Human Whole Blood	MDP	TNF-α	237 nM	[4][5]
Cytokine Production Inhibition	Human Crohn's Disease and Ulcerative Colitis Biopsy Explants	Endogenous	TNF-α and IL-6	~200 nM	[1]

Table 2: Biochemical and Cellular Selectivity of GSK583

Assay Description	Target/Assay	IC50 Value / Observation	Reference(s)
Biochemical Inhibition	RIPK2 Kinase	5 nM	[1][5]
Biochemical Inhibition	RIPK3 Kinase	16 nM	[1]
Cellular Necroptosis Inhibition	RIPK3-dependent Necroptosis	No inhibition up to 10 µM	[1]
Kinase Panel Selectivity	Panel of 300 Kinases	Excellent selectivity at 1 µM	[5]
Cellular Pathway Selectivity (at 1 µM)	NOD1/NOD2 Signaling	Complete inhibition	[1]
Cellular Pathway Selectivity (at 1 µM)	TLR2, TLR4, TLR7, IL-1R, TNFR Signaling	Little to no inhibition	[1]

Signaling Pathways and Experimental Workflow

NOD2-RIPK2 Signaling Pathway and Inhibition by GSK583

The following diagram illustrates the NOD2 signaling cascade and the point of inhibition by GSK583.

NOD2 signaling pathway and GSK583 inhibition.

Experimental Workflow for hMDM Generation and GSK583 Treatment

This diagram outlines the key steps from monocyte isolation to data analysis when studying the effects of GSK583.

Workflow for GSK583 studies in hMDMs.

Experimental Protocols

Protocol 1: Generation of Human Monocyte-Derived Macrophages (hMDMs)

This protocol describes the generation of hMDMs from peripheral blood mononuclear cells (PBMCs).

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human Monocyte Enrichment Cocktail or CD14 MicroBeads

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Recombinant Human M-CSF

• PBS (Phosphate-Buffered Saline)

Procedure:

• PBMC Isolation: Isolate PBMCs from human buffy coats or whole blood using Ficoll-Paque density gradient centrifugation according to the manufacturer's instructions.

• Monocyte Enrichment: Isolate monocytes from the PBMC fraction using a negative selection method (e.g., RosetteSep™) or positive selection (e.g., CD14 MicroBeads) for high purity.

• Cell Seeding: Resuspend the enriched monocytes in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin. Seed the cells in tissue culture-treated plates at a desired density (e.g., 1 x 10^6 cells/mL).

• Differentiation: Add 50-100 ng/mL of recombinant human M-CSF to the culture medium to induce differentiation into macrophages.[6]

• Incubation: Culture the cells for 5-7 days at 37°C in a 5% CO2 incubator. Replace the medium with fresh M-CSF-containing medium every 2-3 days.

• Macrophage Harvest: After 5-7 days, cells will have differentiated into adherent macrophages. They can be used directly in the culture plates or harvested by gentle scraping or using a cell detachment solution.

Protocol 2: Inhibition of NOD2-Mediated Cytokine Production in hMDMs

This protocol details the steps to assess the inhibitory effect of GSK583 on MDP-stimulated cytokine release from hMDMs.

Materials:

• Differentiated hMDMs in culture plates (from Protocol 1)

• GSK583 (stock solution in DMSO)

• Muramyl dipeptide (MDP) (stock solution in sterile water or PBS)

• Cell culture medium (RPMI-1640 + 10% FBS)

• ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

Procedure:

• Cell Plating: If not already in appropriate plates, seed the differentiated hMDMs in 96-well or 24-well plates and allow them to adhere overnight.

• GSK583 Pre-treatment: Prepare serial dilutions of GSK583 in cell culture medium. The final DMSO concentration should be kept constant across all wells and should not exceed 0.1%. A suggested concentration range to test is 0.1 nM to 1 µM.

• Remove the old medium from the cells and add the medium containing the different concentrations of GSK583 or a vehicle control (DMSO).

• Incubate the plates for 30 minutes at 37°C in a 5% CO2 incubator.[1]

• Macrophage Stimulation: Prepare a solution of MDP in cell culture medium at a concentration that is 2x the final desired concentration (e.g., 20 µg/mL for a final concentration of 10 µg/mL).

• Add an equal volume of the MDP solution to each well. Also include control wells with no MDP stimulation.

• Incubation: Incubate the plates for 6-24 hours at 37°C in a 5% CO2 incubator. The optimal incubation time may vary depending on the cytokine being measured. A 6-hour incubation is a good starting point for TNF-α.[1]

• Supernatant Collection: After incubation, centrifuge the plates (e.g., at 300 x g for 5 minutes) to pellet any detached cells. Carefully collect the culture supernatants for cytokine analysis.

• Cytokine Quantification: Measure the concentration of the cytokine of interest in the supernatants using a specific ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the cytokine concentration against the log of the GSK583 concentration and perform a non-linear regression to determine the IC50 value.

Conclusion

GSK583 is a powerful and specific inhibitor of RIPK2 kinase, making it an invaluable tool for dissecting the role of NOD1/2 signaling in human monocyte-derived macrophages. The provided protocols and data serve as a foundation for designing and executing experiments to investigate the impact of RIPK2 inhibition on macrophage function in the context of innate immunity and inflammatory diseases. Researchers are encouraged to optimize concentrations and incubation times for their specific experimental systems.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cytokine production capabilities of human primary monocyte-derived macrophages from patients with diabetes mellitus type 2 with and without diabetic peripheral neuropathy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: GSK583 Off-Target Effects on the hERG Channel

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting guides, and frequently asked questions regarding the off-target effects of the RIPK2 inhibitor, GSK583, on the hERG (human Ether-à-go-go-Related Gene) potassium channel.

Frequently Asked Questions (FAQs)

Q1: What is GSK583 and what is its primary mechanism of action?

A1: GSK583 is a potent and highly selective, ATP-competitive inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2).[1] RIPK2 is a key serine/threonine kinase in the NOD-like receptor (NLR) signaling pathway, which is involved in the innate immune response to bacterial peptidoglycans. By inhibiting RIPK2, GSK583 blocks downstream signaling cascades, including the activation of NF-κB and MAPK pathways, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.[2][3]

Q2: What are the known off-target effects of GSK583, specifically concerning the hERG channel?

A2: Despite its high selectivity for RIPK2, GSK583 has a known off-target inhibitory effect on the hERG ion channel.[2][4] This interaction is a significant safety concern as hERG channel blockade can lead to QT interval prolongation and potentially life-threatening cardiac arrhythmias. The lipophilic nature and the basic quinoline (B57606) nitrogen of GSK583 are thought to be responsible for this hERG channel interaction.[4]

Q3: What is the potency of GSK583's inhibition of the hERG channel?

A3: The half-maximal inhibitory concentration (IC50) of GSK583 for the hERG channel has been determined to be 7.45 µM (or 7445 nM) using whole-cell voltage-clamp electrophysiology.[3][5]

Q4: How selective is GSK583 for RIPK2 over other kinases?

A4: GSK583 has demonstrated excellent kinase selectivity. In a screening panel of 300 different kinases, GSK583 showed minimal off-target activity, with only minor inhibition observed for BRK (Breast Tumor Kinase) and Aurora A kinase.[2]

Q5: Why is hERG channel inhibition a concern in drug development?

A5: The hERG potassium channel plays a critical role in the repolarization phase of the cardiac action potential. Inhibition of this channel can delay repolarization, leading to a prolongation of the QT interval on an electrocardiogram (ECG). This condition, known as Long QT Syndrome, can increase the risk of developing a potentially fatal cardiac arrhythmia called Torsades de Pointes.

Data Presentation

GSK583 Potency and Selectivity

Target	Assay Type	IC50	Reference
Primary Target
RIPK2 (human)	Fluorescence Polarization	5 nM	[5]
Off-Target
hERG Channel	Whole-Cell Electrophysiology	7.45 µM	[5]
RIPK3	Fluorescence Polarization	16 nM
CYP3A4	Fluorescence	~5 µM	[5]

Note: While a specific concentration-response curve for GSK583's inhibition of the hERG channel is not publicly available, the IC50 value provides a key data point for assessing its off-target potential.

Experimental Protocols

Assessment of hERG Channel Inhibition by Whole-Cell Voltage-Clamp Electrophysiology

This protocol outlines the key steps for evaluating the inhibitory effect of GSK583 on the hERG channel using the gold-standard manual whole-cell patch-clamp technique.

1. Cell Culture:

• Use a stable cell line expressing the human hERG channel, such as HEK293 or CHO cells.

• Culture the cells in appropriate media and conditions to ensure optimal health and channel expression.

2. Cell Preparation:

• Dissociate the cells from the culture dish using a gentle enzymatic solution (e.g., Trypsin-EDTA).

• Resuspend the cells in an external recording solution and plate them onto glass coverslips in a recording chamber.

3. Electrophysiology Setup:

• Mount the recording chamber on the stage of an inverted microscope.

• Use a patch-clamp amplifier and a data acquisition system.

• Pull borosilicate glass capillaries to create patch pipettes with a resistance of 2-5 MΩ when filled with the internal solution.

4. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

• Internal Solution (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 EGTA, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

5. Recording Procedure:

• Obtain a giga-ohm seal between the patch pipette and the cell membrane.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -80 mV.

• Apply a voltage-step protocol to elicit hERG currents. A typical protocol involves a depolarizing step to +20 mV to activate and then inactivate the channels, followed by a repolarizing step to -50 mV to record the deactivating tail current.

• Establish a stable baseline recording of the hERG current in the external solution (vehicle control).

• Perfuse the recording chamber with the external solution containing various concentrations of GSK583.

• Record the hERG current at each concentration until a steady-state block is achieved.

6. Data Analysis:

• Measure the peak tail current amplitude at each GSK583 concentration.

• Normalize the current amplitudes to the baseline control.

• Plot the percentage of inhibition as a function of the GSK583 concentration.

• Fit the concentration-response data to the Hill equation to determine the IC50 value.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Unstable hERG current recording	- Poor cell health- Unstable giga-seal- Rundown of the hERG current over time	- Use cells from a healthy, low-passage culture.- Ensure a high-resistance seal (>1 GΩ) before rupturing the membrane.- Allow the cell to stabilize in the whole-cell configuration before starting the voltage protocol.- Monitor the current amplitude in the vehicle control over time to assess rundown.
Variability in IC50 values	- Inaccurate compound concentrations- Compound precipitation in the recording solution- Incomplete block at higher concentrations	- Prepare fresh stock solutions of GSK583 and perform accurate serial dilutions.- Visually inspect the solution for any signs of precipitation, especially at higher concentrations.- Ensure that the perfusion time at each concentration is sufficient to reach a steady-state effect.
"Sticky compound" artifacts	- The compound may adhere to the perfusion tubing or chamber, leading to slow washout.	- Use perfusion systems with low dead volume and made of inert materials.- Perform thorough washout with the control solution between compound applications.- If washout is slow, consider using a fresh coverslip for each concentration.
Voltage-clamp errors	- High series resistance that is not adequately compensated.	- Monitor and compensate for series resistance throughout the experiment.- Discard recordings with high or unstable series resistance.

Visualizations

Signaling Pathway Diagram

Caption: RIPK2 signaling pathway and the inhibitory action of GSK583.

Experimental Workflow Diagram

Caption: Workflow for assessing GSK583's effect on the hERG channel.

References

• 1. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]

How to minimize Gsk583 off-target kinase activity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you design and interpret experiments using GSK583, a potent inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2). Our goal is to help you minimize off-target effects and ensure the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is GSK583 and what is its primary target?

A1: GSK583 is a highly potent and selective small molecule inhibitor of RIPK2, a key serine/threonine kinase involved in innate immune signaling pathways.[1][2][3] It has an IC50 of approximately 5 nM for human RIPK2.[1][2][3] GSK583 has been used as a chemical probe to investigate the role of RIPK2 in various cellular processes, including inflammatory responses.

Q2: What are the known off-target activities of GSK583?

A2: While GSK583 shows excellent selectivity across a panel of 300 kinases, some off-target activities have been reported.[1] It exhibits some inhibitory effects on BRK (Breast Tumor Kinase) and Aurora A kinase.[2][3] Notably, GSK583 was excluded from further drug development due to off-target activity against the hERG ion channel and a poor pharmacokinetic profile.[4][5]

Q3: How can I minimize the risk of GSK583 off-target effects in my experiments?

A3: Minimizing off-target effects is crucial for accurate data interpretation. Here are key strategies:

• Use the Lowest Effective Concentration: Perform a dose-response experiment to identify the minimal concentration of GSK583 that elicits the desired on-target effect (inhibition of RIPK2 signaling) without causing widespread cellular toxicity or engaging known off-targets.

• Employ Control Compounds: Use a structurally unrelated RIPK2 inhibitor to confirm that the observed phenotype is due to RIPK2 inhibition and not a unique off-target effect of GSK583. An inactive structural analog of GSK583, if available, can also serve as an excellent negative control.

• Genetic Validation: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to knock down or knock out RIPK2. The resulting phenotype should mimic the effects of GSK583 treatment if the inhibitor is acting on-target.

• Confirm Target Engagement: Directly measure the binding of GSK583 to RIPK2 in your experimental system using methods like the Cellular Thermal Shift Assay (CETSA).

Q4: Should I be concerned about the hERG channel activity in my cell-based assays?

A4: The off-target activity of GSK583 on the hERG ion channel is a significant concern for in vivo studies and clinical applications.[4][5] For in vitro cell-based assays, the relevance depends on the cell type and the specific endpoints being measured. If you are working with cell types where hERG channel function is critical (e.g., cardiomyocytes), or if you observe unexpected changes in cell viability or electrophysiology, this off-target effect should be considered.

Troubleshooting Guides

Issue	Potential Cause	Troubleshooting Steps
High cellular toxicity at low GSK583 concentrations	Off-target effects on essential kinases or the hERG channel.	1. Perform a comprehensive dose-response curve to determine the IC50 for toxicity. 2. Compare the toxicity profile with that of a structurally unrelated RIPK2 inhibitor. 3. If using cells sensitive to hERG blockade, consider using an alternative RIPK2 inhibitor with a better safety profile.
Observed phenotype does not match RIPK2 knockdown	The phenotype may be due to an off-target effect of GSK583.	1. Confirm on-target engagement using a Cellular Thermal Shift Assay (CETSA). 2. Perform a rescue experiment by overexpressing a GSK583-resistant mutant of RIPK2. 3. Profile GSK583 against a broad panel of kinases to identify potential off-targets in your system.
Variability in experimental results	Inconsistent inhibitor concentration, cell health, or assay conditions.	1. Prepare fresh stock solutions of GSK583 regularly and verify the concentration. 2. Ensure consistent cell passage number and confluency. 3. Standardize incubation times and other assay parameters.

Quantitative Data Summary

The following table summarizes the inhibitory activity of GSK583 against its primary target and provides a template for you to populate with data for known off-targets. It is recommended to experimentally determine the IC50 values for these off-targets in your specific assay system.

Target	Inhibitor	IC50 (nM)	Selectivity (Fold difference vs. RIPK2)	Reference
On-Target
RIPK2 (human)	GSK583	5	1	[1][2][3]
RIPK2 (rat)	GSK583	2	2.5	[2][3]
Known Off-Targets
BRK	GSK583	Data not available	Determine experimentally	[2][3]
Aurora A	GSK583	Data not available	Determine experimentally	[2][3]
hERG	GSK583	7445	~1489	[4]

Key Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of GSK583 against a broad panel of kinases to identify potential off-targets.

Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of GSK583 in 100% DMSO.

  • Perform serial dilutions to create a range of concentrations for IC50 determination (e.g., 10-point, 3-fold dilutions starting from 100 µM).

• Assay Plate Preparation:

  • Use a multi-well plate (e.g., 384-well) suitable for your detection method (e.g., radiometric, fluorescence, or luminescence-based).

  • Add the reaction buffer, recombinant kinase, and the specific substrate for each kinase to the appropriate wells.

• Compound Addition:

  • Add the diluted GSK583 or a vehicle control (DMSO) to the wells.

  • Incubate for a predetermined time (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiation of Kinase Reaction:

  • Start the reaction by adding ATP. For radiometric assays, [γ-³³P]ATP is used.

  • The ATP concentration should be close to the Km for each kinase to ensure accurate IC50 determination.

• Incubation and Detection:

  • Incubate the plate at room temperature for the recommended time (typically 30-60 minutes).

  • Stop the reaction and measure the kinase activity using a suitable plate reader. For radiometric assays, this involves capturing the radiolabeled substrate on a filter plate and measuring with a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each GSK583 concentration compared to the vehicle control.

  • Determine the IC50 value for each kinase by fitting the data to a dose-response curve using appropriate software.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of GSK583 with its target protein, RIPK2, in intact cells.

Methodology:

• Cell Treatment:

  • Culture your cells of interest to approximately 80% confluency.

  • Treat the cells with various concentrations of GSK583 or a vehicle control (DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

• Heating:

  • After treatment, harvest the cells and resuspend them in a buffered solution (e.g., PBS) with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler. Include a non-heated control.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles or by adding a suitable lysis buffer.

  • Separate the soluble fraction (containing stabilized, non-aggregated proteins) from the precipitated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Protein Analysis:

  • Collect the supernatant and determine the protein concentration.

  • Analyze the amount of soluble RIPK2 in each sample by Western blotting using a specific anti-RIPK2 antibody. Include a loading control (e.g., β-actin or GAPDH).

• Data Analysis:

  • Quantify the band intensities for RIPK2 and the loading control.

  • Normalize the RIPK2 signal to the loading control.

  • Plot the normalized RIPK2 signal as a function of temperature for each GSK583 concentration. A shift in the melting curve to a higher temperature in the presence of GSK583 indicates target engagement.

  • Alternatively, for an isothermal dose-response format, heat all samples at a single temperature in the middle of the melting curve transition and plot the normalized RIPK2 signal against the GSK583 concentration to determine the EC50 of target engagement.

Visualizations

Caption: Simplified schematic of the NOD1/2-RIPK2 signaling pathway and the inhibitory action of GSK583.

Caption: Recommended workflow for minimizing and validating GSK583 off-target activity.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Kinase Selectivity Profiling System: General Panel Protocol [worldwide.promega.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: GSK583 in Primary Cell Cultures

This technical support center provides essential guidance for researchers, scientists, and drug development professionals utilizing GSK583, a potent and selective RIPK2 inhibitor, in primary cell culture experiments. Here you will find troubleshooting advice and frequently asked questions (FAQs) to navigate potential challenges, particularly concerning unexpected toxicity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended working concentration for GSK583 in primary cell cultures?

A1: The optimal concentration of GSK583 is highly dependent on the specific primary cell type and the experimental endpoint. For inhibiting MDP-stimulated TNF-α production in primary human monocytes, the IC50 is approximately 8.0 nM.[1] In human whole blood assays, the IC50 for TNF-α inhibition is around 237 nM, and for both TNF-α and IL-6 inhibition in human Crohn's Disease and ulcerative colitis biopsy assays, the IC50 is approximately 200 nM.[1] A recommended starting point for many cellular assays is 200 nM. It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific primary cell model.

Q2: I am observing significant cell death in my primary cell cultures treated with GSK583, even at concentrations close to the reported IC50. What could be the cause?

A2: Unexpected cell death can stem from several factors:

• On-Target Effects: While GSK583 is an inhibitor, sustained inhibition of a critical signaling pathway like RIPK2-mediated NF-κB and MAPK activation could potentially lead to apoptosis in certain cell types that are highly dependent on this pathway for survival signals.[1]

• Off-Target Effects: Although GSK583 is highly selective, it is known to inhibit the hERG ion channel (IC50 = 7.45 µM) and the metabolic enzyme Cyp3A4 (IC50 = 5 µM).[2] At higher concentrations, off-target kinase inhibition could also contribute to cytotoxicity.

• Solvent Toxicity: GSK583 is typically dissolved in DMSO. High concentrations of DMSO can be toxic to primary cells. Ensure the final DMSO concentration in your culture medium is kept to a minimum, typically below 0.1%.

• Primary Cell Variability: Primary cells from different donors can exhibit significant variability in their sensitivity to kinase inhibitors due to differences in gene expression and overall health.

Q3: Does GSK583 induce necroptosis?

A3: Despite having a binding affinity for RIPK3 (IC50 = 16 nM), GSK583 shows little to no inhibition of RIPK3-dependent necroptotic cell death in cellular assays at concentrations up to 10 µM.[1] Therefore, if you are observing cell death, it is more likely occurring through an apoptotic or other non-necroptotic mechanism.

Q4: How can I distinguish between on-target inhibitory effects and off-target toxicity?

A4: A thorough dose-response analysis is key. On-target effects should manifest at concentrations consistent with the known IC50 of the inhibitor for its primary target (in the low nanomolar range for GSK583's inhibition of RIPK2). In contrast, off-target effects and cytotoxicity typically occur at higher concentrations. Additionally, using a structurally unrelated RIPK2 inhibitor as a control can help confirm if the observed phenotype is due to RIPK2 inhibition.

Troubleshooting Guide: Unexpected Toxicity

If you encounter unexpected cell death or other signs of toxicity in your primary cell cultures when using GSK583, follow this troubleshooting guide.

Problem 1: High levels of cell death observed across a range of concentrations.

Possible Cause	Suggested Solution
High GSK583 Concentration	Perform a dose-response curve starting from a low concentration (e.g., 1 nM) and titrating up to a high concentration (e.g., 10 µM) to identify the optimal non-toxic working concentration for your specific primary cell type.
Solvent (DMSO) Toxicity	Prepare several vehicle control wells with the highest concentration of DMSO used in your experiment to assess its effect on cell viability. Always aim for a final DMSO concentration of <0.1%.
Contaminated Compound	Ensure the purity of your GSK583 stock. If in doubt, obtain a fresh batch from a reputable supplier.
Primary Cell Health	Assess the viability of your primary cells before starting the experiment. Ensure they are healthy and handled with care, as stressed cells can be more susceptible to compound toxicity.

Problem 2: Discrepancy between expected inhibition and observed cell viability.

Possible Cause	Suggested Solution
On-Target Apoptosis	The inhibition of the RIPK2 pathway may be inducing apoptosis in your specific cell type. Perform an apoptosis assay (e.g., Annexin V/PI staining, Caspase-3/7 activity) to confirm if the observed cell death is apoptotic.
Off-Target Kinase Inhibition	At higher concentrations, GSK583 may inhibit other kinases essential for cell survival. While it is highly selective, this possibility cannot be entirely ruled out without a comprehensive kinase screen. Consider using a lower concentration that is still effective for RIPK2 inhibition.
Mitochondrial Dysfunction	Kinase inhibitors can sometimes impact mitochondrial health. Assess mitochondrial membrane potential and morphology using a fluorescent dye like MitoTracker.

Quantitative Data Summary

Parameter	Value	Assay System	Reference
RIPK2 IC50 (cell-free)	5 nM	Fluorescent polarization binding assay	[1]
RIPK3 IC50 (cell-free)	16 nM	Fluorescent polarization binding assay	[1]
TNF-α Inhibition IC50	8.0 nM	MDP-stimulated primary human monocytes	[1]
TNF-α Inhibition IC50	237 nM	MDP-stimulated human whole blood	[1]
TNF-α & IL-6 Inhibition IC50	~200 nM	Human Crohn's & Ulcerative Colitis biopsies	[1]
hERG Inhibition IC50	7.45 µM	Electrophysiology assay	[2]
Cyp3A4 Inhibition IC50	5 µM	Fluorescence-based antagonism assay	[2]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Primary cells in culture

• GSK583

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Plate reader

Procedure:

• Seed primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere/stabilize overnight.

• Prepare serial dilutions of GSK583 in culture medium. Also, prepare vehicle controls with the corresponding concentrations of DMSO.

• Remove the old medium and add 100 µL of the GSK583 dilutions or vehicle controls to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control primary cells

• Annexin V-FITC (or another fluorochrome)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Harvest both adherent and suspension cells from your culture.

• Wash the cells twice with cold PBS and then resuspend them in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Assessment of Mitochondrial Health with MitoTracker Staining

This protocol uses a fluorescent dye that accumulates in active mitochondria.

Materials:

• Primary cells cultured on coverslips or in suspension

• MitoTracker dye (e.g., MitoTracker Red CMXRos)

• Culture medium

• Fluorescence microscope

Procedure:

• Prepare a working solution of MitoTracker dye in pre-warmed culture medium at the recommended concentration (typically 25-500 nM).

• For adherent cells, remove the culture medium and add the MitoTracker staining solution. For suspension cells, pellet the cells and resuspend them in the staining solution.

• Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator.

• Remove the staining solution and wash the cells with fresh, pre-warmed culture medium.

• Image the cells immediately using a fluorescence microscope. Healthy cells will exhibit bright, filamentous mitochondrial staining, while unhealthy cells may show diffuse, punctate, or dim staining.

Visualizations

Caption: GSK583 inhibits RIPK2, blocking downstream NF-κB and MAPK signaling.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]

Troubleshooting inconsistent Gsk583 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using Gsk583, a potent and selective RIPK2 kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gsk583?

A1: Gsk583 is a highly potent and selective, ATP-competitive inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2).[1][2] It functions by binding to the ATP pocket of RIPK2, preventing its autophosphorylation and subsequent activation of downstream signaling pathways.[3] The primary pathway inhibited by Gsk583 is the one initiated by the intracellular pattern recognition receptors NOD1 and NOD2, which are crucial for detecting bacterial peptidoglycans.[4] Inhibition of RIPK2 by Gsk583 blocks the activation of NF-κB and MAPK signaling cascades, leading to a reduction in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-8.[1][5]

Q2: What is the recommended solvent and storage condition for Gsk583?

A2: Gsk583 is soluble in DMSO (≥ 100 mg/mL) and ethanol (B145695) (to 20 mM).[1] For long-term storage, it is recommended to store the solid compound at +4°C and stock solutions in DMSO at -20°C for up to 6 months, or -80°C for up to one year.[1] It is advisable to avoid repeated freeze-thaw cycles.

Q3: What are the known off-target effects of Gsk583?

A3: While Gsk583 shows excellent selectivity across a large panel of kinases, it has been reported to inhibit the hERG ion channel (IC50 = 7.45 µM) and Cytochrome P450 3A4 (CYP3A4) (IC50 = 5 µM).[6] It also shows binding affinity for RIPK3 (IC50 = 16 nM), but it does not inhibit RIPK3-dependent necroptotic cell death in cellular assays at concentrations up to 10 µM.[2][6] These off-target activities have limited its development as a clinical drug candidate but it remains a valuable tool for preclinical research.[2][6]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Cell-Based Assays

You may be experiencing significant variability in the half-maximal inhibitory concentration (IC50) of Gsk583 in your cell-based assays.

Possible Cause	Recommended Solution
Inconsistent Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Use a cell counter for accuracy and allow cells to adhere and stabilize for 24 hours before adding Gsk583.
Variability in NOD1/2 Ligand Stimulation	Prepare fresh dilutions of the NOD1/2 agonist (e.g., MDP, L18-MDP) for each experiment. Ensure consistent and thorough mixing of the agonist in the culture medium. The potency of the agonist can degrade with improper storage.
Degradation of Gsk583	Prepare fresh dilutions of Gsk583 from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[1]
Cell Line Instability	High-passage number cell lines can exhibit genetic drift, leading to altered drug sensitivity. Use low-passage cells and perform regular cell line authentication.
Solubility Issues in Media	Although soluble in DMSO, Gsk583 may precipitate when diluted into aqueous cell culture media at high concentrations. Visually inspect for precipitation. If observed, try pre-warming the media to 37°C before adding the compound and ensure the final DMSO concentration is low (typically <0.5%).

Issue 2: No Inhibition of Downstream Signaling (e.g., p-p65, IκBα degradation) Observed by Western Blot

You are not observing the expected decrease in the phosphorylation of NF-κB p65 or the stabilization of IκBα after treating cells with Gsk583 and stimulating with a NOD2 agonist.

Possible Cause	Recommended Solution
Suboptimal Treatment Time	The inhibition of RIPK2 and downstream signaling is a rapid event. Perform a time-course experiment (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr of Gsk583 pre-incubation) to determine the optimal time point for observing maximal inhibition.
Ineffective NOD2 Stimulation	Confirm that your NOD2 agonist (e.g., MDP, L18-MDP) is active and used at an optimal concentration. You can test a dose-response of the agonist to ensure you are in the dynamic range of stimulation. Some cell lines may require co-stimulation with another agent like LPS to see a robust response.[3][7]
Insufficient Gsk583 Concentration	The IC50 of Gsk583 can vary between cell lines. Perform a dose-response experiment with Gsk583 to determine the optimal inhibitory concentration for your specific cell line.
Poor Antibody Quality	Use validated antibodies for your target proteins. Ensure you are using the recommended antibody dilutions and incubation conditions. Include positive and negative controls to validate your western blot results.
Issues with Protein Lysate Preparation	Ensure that phosphatase and protease inhibitors are added to your lysis buffer to preserve the phosphorylation status of your proteins of interest.[8]

Issue 3: High Background or Non-Specific Bands in Western Blot for p-RIPK2

You are observing high background or multiple non-specific bands when probing for phosphorylated RIPK2.

Possible Cause	Recommended Solution
Suboptimal Antibody Dilution	Titrate your primary and secondary antibodies to determine the optimal concentration that provides a strong signal with minimal background.
Insufficient Blocking	Block the membrane for at least 1 hour at room temperature or overnight at 4°C with a suitable blocking buffer. For phospho-antibodies, 5% BSA in TBST is often recommended over non-fat milk.
Inadequate Washing	Increase the number and/or duration of washes with TBST after primary and secondary antibody incubations to remove non-specifically bound antibodies.
Phosphatase Activity in Lysate	Ensure that your lysis buffer contains a cocktail of phosphatase inhibitors to prevent dephosphorylation of your target protein during sample preparation. As a control, you can treat a sample with a phosphatase like Calf Intestinal Alkaline Phosphatase (CIP) to confirm the phospho-specificity of your antibody.[9]

Experimental Protocols

Protocol 1: In Vitro Cell-Based Assay for Gsk583 Inhibition of Cytokine Release

This protocol describes a method to measure the inhibition of MDP-induced TNF-α release from human monocytes by Gsk583.

• Cell Seeding: Seed primary human monocytes in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere for 2 hours.

• Gsk583 Treatment: Prepare serial dilutions of Gsk583 in cell culture medium. The final DMSO concentration should not exceed 0.1%. Add the diluted Gsk583 to the cells and pre-incubate for 30 minutes at 37°C.

• NOD2 Stimulation: Prepare a solution of Muramyl Dipeptide (MDP) in cell culture medium. Add MDP to the wells to a final concentration of 1 µg/mL.

• Incubation: Incubate the plate for 6 hours at 37°C.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant.

• Cytokine Measurement: Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of TNF-α release for each Gsk583 concentration relative to the vehicle control (MDP stimulation with DMSO). Determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Protocol 2: Western Blot Analysis of RIPK2 and NF-κB Signaling

This protocol details the steps for analyzing the phosphorylation of RIPK2 and p65, and the degradation of IκBα in response to NOD2 stimulation and Gsk583 treatment.

• Cell Culture and Treatment: Seed cells (e.g., HEK293T expressing NOD2, or THP-1 monocytes) in 6-well plates. Once at 70-80% confluency, pre-treat with Gsk583 or vehicle (DMSO) for 1 hour.

• Stimulation: Stimulate the cells with a NOD2 agonist such as L18-MDP (200 ng/mL) for 30 minutes.[10]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. (See table below for suggested dilutions).

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Develop the blot using an ECL substrate and image.

• Stripping and Re-probing: To analyze multiple proteins on the same membrane, the membrane can be stripped and re-probed with another primary antibody.

Data Presentation

Table 1: In Vitro IC50 Values of Gsk583

Assay Type	Cell Line/System	Stimulus	Measured Endpoint	IC50
Kinase Assay	Recombinant human RIPK2	-	Fluorescent polarization	5 nM[1][2]
Cell-Based Assay	Human Monocytes	MDP	TNF-α release	8 nM[1][5]
Cell-Based Assay	Human Whole Blood	MDP	TNF-α release	237 nM[1][5]
Cell-Based Assay	Rat Whole Blood	MDP	TNF-α release	133 nM[1]
Cell-Based Assay	Human Crohn's/Ulcerative Colitis Biopsies	-	TNF-α and IL-6 production	~200 nM[5]
Cell-Based Assay	U2OS/NOD2 cells	L18-MDP	CXCL8 production	~5 µM (to inhibit ubiquitination)[11]

Table 2: Recommended Antibody Dilutions for Western Blot

Target Protein	Host Species	Supplier (Example)	Catalog # (Example)	Recommended Dilution
RIPK2	Rabbit	Novus Biologicals	NBP1-32424	1:500 - 1:3000
p-RIPK2 (Ser176)	Rabbit	Antibodies.com	A93819	1:500 - 1:1000
NOD2	Mouse	Thermo Fisher	H00064127-B01P	Transfected lysate
p-p65 (Ser536)	Rabbit	Cell Signaling	3033	1:1000
IκBα	Rabbit	Cell Signaling	4812	1:1000
β-Actin	Mouse	Sigma-Aldrich	A5441	1:5000

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. mdpi.com [mdpi.com]
• 4. NF-κB-Inducing Kinase Is Essential for Effective c-Rel Transactivation and Binding to the Il12b Promoter in Macrophages [mdpi.com]
• 5. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NB-64-23046-50mg | GSK583 [1346547-00-9] Clinisciences [clinisciences.com]
• 7. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protein dephosphorylation protocol | Abcam [abcam.com]
• 10. thesgc.org [thesgc.org]
• 11. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GSK583 Concentration for RIP2 Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using GSK583 to inhibit Receptor-Interacting Protein Kinase 2 (RIPK2).

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of GSK583 concentration in experimental settings.

Issue	Potential Cause	Suggested Solution
Suboptimal or no inhibition of RIP2-mediated signaling (e.g., no reduction in MDP-stimulated cytokine production).	1. Incorrect GSK583 Concentration: The concentration of GSK583 may be too low for your specific cell type or experimental conditions. 2. Inactive Compound: The GSK583 stock solution may have degraded. 3. Cell Line Insensitivity: The cell line may have low expression of RIP2 or other necessary signaling components. 4. Stimulation Issues: The NOD1/NOD2 agonist (e.g., MDP) may not be potent enough or used at a suboptimal concentration.	1. Perform a Dose-Response Curve: Test a wide range of GSK583 concentrations (e.g., 1 nM to 10 µM) to determine the optimal inhibitory concentration for your specific assay. The IC50 for inhibiting MDP-stimulated TNFα production in primary human monocytes is approximately 8 nM. 2. Prepare Fresh Stock Solutions: GSK583 is typically dissolved in DMSO.[1][2] Prepare fresh stock solutions and store them properly at -20°C or -80°C to avoid degradation.[3] 3. Confirm Target Expression: Verify the expression of RIP2 in your cell line via Western Blot or RT-qPCR. 4. Optimize Stimulation: Ensure the agonist is properly reconstituted and used at a concentration known to elicit a robust response in your cell system.
High levels of cell toxicity observed at effective inhibitory concentrations.	1. Off-Target Effects: GSK583 has known off-target effects, including inhibition of the hERG channel and Cyp3A4, which can contribute to cytotoxicity at higher concentrations.[3][4][5] 2. Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.	1. Use the Lowest Effective Concentration: Based on your dose-response curve, use the lowest concentration of GSK583 that provides significant RIP2 inhibition. 2. Monitor Cell Viability: Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) in parallel with your inhibition experiment. 3. Control for Solvent Effects: Ensure the final concentration of the solvent in your experimental wells is consistent across all conditions and is below the toxic threshold for your cells.
Inconsistent or variable results between experiments.	1. Inconsistent Cell Culture Conditions: Variations in cell passage number, confluency, or overall health can affect experimental outcomes. 2. Variability in Reagent Preparation: Inconsistent preparation of GSK583 dilutions or agonist solutions. 3. Assay Timing: The timing of inhibitor pre-incubation and agonist stimulation can be critical.	1. Standardize Cell Culture: Use cells within a consistent passage number range and ensure they are in a healthy, logarithmic growth phase. 2. Prepare Reagents Freshly: Prepare fresh dilutions of GSK583 and agonists from stock solutions for each experiment. 3. Optimize and Standardize Timings: A typical pre-incubation time with GSK583 is 30 minutes before a 6-hour stimulation with a NOD1/2 agonist.[3] Optimize these times for your specific system and keep them consistent.
Observed phenotype may not be due to RIP2 inhibition.	1. Off-Target Kinase Inhibition: GSK583 has a high degree of selectivity but can inhibit other kinases to a lesser extent.[1][2] For example, it has a comparable binding affinity for RIPK3, although it shows little to no functional inhibition of RIPK3-dependent necroptosis in cellular assays up to 10 µM.[3] 2. Non-Specific Compound Effects: The compound itself may have effects unrelated to kinase inhibition.[6]	1. Use a Structurally Unrelated RIP2 Inhibitor: Confirm your results with another potent and selective RIP2 inhibitor to ensure the observed phenotype is not specific to the chemical scaffold of GSK583.[7] 2. Perform a Rescue Experiment: If possible, overexpress a GSK583-resistant mutant of RIP2 to see if it reverses the observed phenotype. 3. Genetic Knockdown: Use siRNA or CRISPR/Cas9 to knockdown RIP2 and compare the phenotype to that observed with GSK583 treatment.[7]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK583?

A1: GSK583 is a potent and selective ATP-competitive inhibitor of RIP2 kinase.[8] By binding to the ATP pocket of RIP2, it prevents the autophosphorylation of the kinase, which is a critical step for the activation of downstream signaling pathways, including NF-κB and MAPK, that lead to the production of pro-inflammatory cytokines.[8][9]

Q2: What is the recommended starting concentration for GSK583 in cell-based assays?

A2: A good starting point for a dose-response experiment is to use a range of concentrations from 1 nM to 10 µM. The reported IC50 values for GSK583 can vary depending on the assay and cell type. For example, the IC50 for inhibiting MDP-stimulated TNFα production in primary human monocytes is approximately 8 nM, while the IC50 for inhibiting TNF-α and IL-6 production in explant cultures is around 200 nM.

Q3: How can I confirm that GSK583 is inhibiting RIP2 in my experiment?

A3: To confirm RIP2 inhibition, you can assess downstream signaling events. A common method is to measure the phosphorylation of RIP2 at Serine 176 (p-RIPK2 S176) via Western Blot after stimulation with a NOD1/2 agonist.[10][11] A reduction in p-RIPK2 levels in the presence of GSK583 indicates target engagement. Additionally, you can measure the inhibition of downstream events such as IκBα degradation or the production of RIP2-dependent cytokines like TNF-α and IL-6.[5][12]

Q4: What are the known off-target effects of GSK583?

A4: While GSK583 is highly selective for RIP2, it has been shown to inhibit the hERG ion channel (IC50 = 7.45 µM) and Cyp3A4 (IC50 = 5 µM).[4][5] It also binds to RIPK3 with high affinity (IC50 = 16 nM), but it does not functionally inhibit RIPK3-mediated necroptosis in cellular assays at concentrations up to 10 µM.[3]

Q5: How should I prepare and store GSK583?

A5: GSK583 is soluble in DMSO at concentrations up to 79 mg/mL (198.26 mM) and in ethanol (B145695) at up to 28 mg/mL.[1] It is recommended to prepare a concentrated stock solution in DMSO, which can then be aliquoted and stored at -20°C or -80°C for up to one year to avoid repeated freeze-thaw cycles.[3] For experiments, dilute the stock solution to the desired concentration in your cell culture medium.

Quantitative Data Summary

Parameter	Value	Assay Conditions	Reference
IC50 (Human RIP2, biochemical)	5 nM	Cell-free kinase assay	[1][2]
IC50 (Rat RIP2, biochemical)	2 nM	Cell-free kinase assay	[1][2]
IC50 (MDP-stimulated TNFα production)	8 nM	Primary human monocytes
IC50 (TNF-α and IL-6 production)	~200 nM	Explant cultures from IBD patients	[5]
IC50 (Human Whole Blood)	237 nM	MDP-induced TNFα production
IC50 (Rat Whole Blood)	133 nM	MDP-induced TNFα production	[13]
IC50 (RIPK3, biochemical)	16 nM	Cell-free kinase assay (binding)	[3]
IC50 (hERG channel)	7.45 µM	Electrophysiology	[4]
IC50 (Cyp3A4)	5 µM	Fluorescence-based assay	[4]

Experimental Protocols

Protocol 1: Cell-Based RIP2 Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory effect of GSK583 on NOD2-mediated cytokine production in a human monocytic cell line (e.g., THP-1).

• Cell Seeding: Seed THP-1 cells in a 96-well plate at a density of 1 x 10^5 cells/well and differentiate them into macrophage-like cells with PMA (phorbol 12-myristate 13-acetate) for 24-48 hours.

• GSK583 Preparation: Prepare a serial dilution of GSK583 in cell culture medium. It is recommended to test a range of concentrations from 1 nM to 10 µM.

• Inhibitor Pre-incubation: Remove the PMA-containing medium, wash the cells with fresh medium, and add the GSK583 dilutions to the respective wells. Include a vehicle control (e.g., DMSO at the same final concentration as the highest GSK583 concentration). Incubate for 30 minutes at 37°C.

• NOD2 Stimulation: Prepare a solution of a NOD2 agonist, such as Muramyl Dipeptide (MDP), at a concentration known to elicit a robust cytokine response (e.g., 1 µg/mL). Add the MDP solution to all wells except for the unstimulated control.

• Incubation: Incubate the plate for 6 hours at 37°C.

• Cytokine Measurement: After incubation, centrifuge the plate and collect the supernatant. Measure the concentration of a downstream cytokine, such as TNF-α, in the supernatant using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of TNF-α production for each GSK583 concentration relative to the vehicle-treated, MDP-stimulated control. Plot the percent inhibition against the log of the GSK583 concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis for Phospho-RIP2

This protocol describes how to detect the phosphorylation of RIP2 as a direct measure of GSK583's inhibitory activity.

• Cell Treatment: Seed cells (e.g., HEK293T cells transiently transfected with NOD2 and RIP2, or a cell line endogenously expressing these proteins) in a 6-well plate. Treat the cells with GSK583 at the desired concentrations for 30 minutes, followed by stimulation with a NOD1/2 agonist (e.g., MDP) for 1 hour.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-RIPK2 (Ser176) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing (Optional): To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total RIPK2 and a loading control like β-actin or GAPDH.

• Densitometry: Quantify the band intensities using image analysis software. Calculate the ratio of phospho-RIPK2 to total RIPK2 to determine the extent of inhibition.

Visualizations

Caption: RIP2 Signaling Pathway and the Point of GSK583 Inhibition.

References

• 1. GSK 583 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]
• 2. rndsystems.com [rndsystems.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 5. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. What are RIPK2 inhibitors and how do they work? [synapse.patsnap.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacological Inhibition of Receptor-Interacting Protein Kinase 2 (RIPK2) Elicits Neuroprotective Effects Following Experimental Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling | The EMBO Journal [link.springer.com]
• 13. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Comparative Performance of RIP2 Kinase Inhibitors

A Comparative Guide to GSK583 and Other RIP2 Kinase Inhibitors for Researchers

Receptor-Interacting Protein Kinase 2 (RIPK2) is a critical serine/threonine kinase that functions as a key downstream signaling node for the intracellular pattern recognition receptors, NOD1 and NOD2.[1][2] Upon recognition of bacterial peptidoglycans, NOD1 and NOD2 recruit RIPK2, leading to its activation, ubiquitination, and the subsequent engagement of downstream pathways, primarily NF-κB and MAPK.[1][2] This cascade culminates in the production of pro-inflammatory cytokines, making RIPK2 an attractive therapeutic target for a range of autoimmune and inflammatory conditions, including Crohn's disease and ulcerative colitis.

GSK583 was identified as a highly potent and selective, ATP-competitive (Type I) inhibitor of RIPK2 kinase.[1][3][4] While it proved to be a valuable tool for validating the therapeutic hypothesis of RIPK2 inhibition, its development was halted due to off-target activity on the hERG ion channel and a suboptimal pharmacokinetic profile.[1][3] This guide provides an objective comparison of GSK583 against other notable RIPK2 inhibitors, supported by experimental data, to aid researchers in selecting the appropriate tool compounds for their studies.

The landscape of RIP2 kinase inhibitors includes compounds with different modes of action and selectivity profiles. Below is a quantitative comparison of GSK583 and other key inhibitors across biochemical and cellular assays.

Table 1: Biochemical and Cellular Potency of RIP2 Kinase Inhibitors

Inhibitor	Type	RIPK2 Biochemical IC₅₀	Cellular NOD2 Pathway IC₅₀ (Cytokine/Reporter)	Cell Type / Assay	Reference
GSK583	Type I	5 nM (FP)	8 nM (TNFα)	Primary Human Monocytes	[5][6]
237 nM (TNFα)	Human Whole Blood	[6][7]
~200 nM (TNFα, IL-6)	Human CD/UC Biopsy	[5][7]
GSK2983559 (Prodrug of 5)	Type I	1.3 nM (FP)	4 nM (IL-8)	HEK293-NOD2	[8][9]
13 nM (TNFα)	Primary Human Monocytes	[8][9]
Ponatinib	Type II	6.7 nM	Potent inhibition at 1-10 nM (mRNA)	RAW264.7 Macrophages	[8]
Regorafenib	Type II	41 nM	N/A	[8]
Sorafenib	Type II	75 nM	N/A	[8]
WEHI-345	N/A	130 nM	Potent inhibition	THP-1 cells	[7][8]
Gefitinib	Non-selective	N/A	51 nM (Tyr Phosphorylation)	N/A	[8]
CSLP37	Type I	18 nM (ADP-Glo)	Potent (CXCL8)	U2OS-NOD2	[10]
OD36	N/A	5.3 nM	Potent (Cytokines)	BMDMs	[8]
OD38	N/A	14.1 nM	Potent (Cytokines)	BMDMs	[8]
Compound 10w	Type I	0.6 nM	0.2 nM (TNFα)	BMDMs	[8][11]

N/A: Data not available from cited sources. FP: Fluorescence Polarization assay. BMDMs: Bone Marrow-Derived Macrophages. CD/UC: Crohn's Disease/Ulcerative Colitis.

A critical aspect of some RIPK2 inhibitors, including GSK583, is their ability to allosterically inhibit the crucial protein-protein interaction (PPI) between RIPK2 and the E3 ligase XIAP, which is required for downstream signaling.[12]

Table 2: Inhibition of RIPK2-XIAP Protein-Protein Interaction

Inhibitor	RIPK2-XIAP Interaction IC₅₀ (NanoBiT)	PPI Inhibitor?	Reference
GSK583	26.22 nM	Yes	[12]
GSK559	No activity	No	[12]
RIPK-IN-4	No activity	No	[12]
CSLP37	6.8 nM	Yes	[12]
CSLP48	1894 nM	Weak	[12]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes is crucial for understanding the mechanism of action and evaluation methods for these inhibitors.

Caption: The NOD2-RIPK2 signaling pathway leading to inflammatory cytokine production.

References

• 1. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]
• 2. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 3. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling | The EMBO Journal [link.springer.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biorxiv.org [biorxiv.org]

A Head-to-Head Comparison of Gsk583 and WEHI-345 in the Modulation of NOD2 Signaling

For researchers, scientists, and drug development professionals, the selection of a potent and selective inhibitor is paramount for the accurate interrogation of cellular signaling pathways. In the realm of innate immunity, the Nucleotide-binding Oligomerization Domain 2 (NOD2) signaling pathway, a critical mediator of inflammatory responses to bacterial peptidoglycan, has garnered significant attention. Two prominent small molecule inhibitors, Gsk583 and WEHI-345, have emerged as valuable tools for dissecting the role of the central kinase in this pathway, Receptor-Interacting Protein Kinase 2 (RIPK2). This guide provides a comprehensive comparison of their performance, supported by experimental data and detailed protocols to aid in the selection of the most appropriate tool for your research needs.

Mechanism of Action: Targeting the Engine of NOD2 Signaling

Both Gsk583 and WEHI-345 are potent inhibitors of RIPK2, a serine/threonine kinase that acts as a crucial adaptor and signaling hub downstream of NOD2 activation.[1][2] Upon recognition of its ligand, muramyl dipeptide (MDP), NOD2 recruits RIPK2, leading to RIPK2 autophosphorylation and subsequent ubiquitination. This cascade of events culminates in the activation of the transcription factor NF-κB and the production of pro-inflammatory cytokines.[3][4] Gsk583 and WEHI-345 exert their inhibitory effects by competing with ATP for binding to the kinase domain of RIPK2, thereby preventing its catalytic activity and downstream signaling events.[3][5][6]

Performance Data: A Quantitative Look at Potency and Specificity

The efficacy of a chemical inhibitor is defined by its potency in targeting the intended molecule and its selectivity over other related and unrelated targets. The following tables summarize the key quantitative data for Gsk583 and WEHI-345.

Parameter	Gsk583	WEHI-345	Reference
Target	RIPK2	RIPK2	[7][8]
IC50 (Human RIPK2)	5 nM	130 nM	[7][8]
IC50 (Rat RIPK2)	2 nM	Not Reported	[7]
Cellular Potency (MDP-induced TNFα/IL-8)	8 nM (human monocytes)	~500 nM (murine BMDMs)	[8][9]

Table 1: Potency Comparison of Gsk583 and WEHI-345 against RIPK2.

Off-Target	Gsk583	WEHI-345	Reference
RIPK3	IC50 = 16 nM (binding), no functional inhibition up to 10 µM	Kd > 10,000 nM	[10][11]
hERG	IC50 = 7.45 µM	Not Reported	[12]
CYP3A4	IC50 = 5 µM	Not Reported	[12]
Other Kinases	Exhibits some inhibition of BRK and Aurora A. Selective over a panel of 300 kinases.	Inhibits KIT, RET, PDGFRβ, and SRC (>90% at 1 µM). Selective over a panel of 95 kinases.	[7][11][13]

Table 2: Off-Target Profile of Gsk583 and WEHI-345.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action of these inhibitors and a typical experimental workflow for their characterization, the following diagrams are provided.

Caption: NOD2 signaling pathway and points of inhibition by Gsk583 and WEHI-345.

References

• 1. Cell-based reporter assay to analyze activation of Nod1 and Nod2. | Sigma-Aldrich [sigmaaldrich.com]
• 2. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rndsystems.com [rndsystems.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. GSK583 | RIP kinase | TargetMol [targetmol.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 13. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GSK583 and Ponatinib for RIP2 Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two widely recognized inhibitors of Receptor-Interacting Protein 2 (RIP2) kinase: GSK583 and ponatinib (B1185). The information presented herein is intended to assist researchers in selecting the most appropriate inhibitor for their specific experimental needs by providing a comprehensive overview of their performance, supported by experimental data and detailed methodologies.

Introduction to RIP2 and its Inhibition

Receptor-Interacting Protein 2 (RIP2), also known as RICK or CARDIAK, is a crucial serine/threonine kinase that plays a pivotal role in the innate immune system. It functions as a key downstream signaling molecule for the nucleotide-binding oligomerization domain-containing proteins (NODs), NOD1 and NOD2. Upon activation by bacterial peptidoglycans, NODs recruit RIP2, leading to its ubiquitination and subsequent activation of downstream pathways, including NF-κB and MAPK signaling. This cascade ultimately results in the production of pro-inflammatory cytokines and chemokines, which are essential for clearing bacterial infections. However, dysregulation of the NOD-RIP2 signaling axis has been implicated in a variety of inflammatory and autoimmune diseases, making RIP2 an attractive therapeutic target.

GSK583 is a highly potent and selective ATP-competitive (Type I) inhibitor of RIP2 kinase.[1][2] In contrast, ponatinib is a multi-targeted (Type II) kinase inhibitor, originally developed as an anti-cancer agent, which also potently inhibits RIP2.[2][3] This guide will delve into a direct comparison of these two inhibitors, highlighting their key differences in potency, selectivity, and cellular activity.

Quantitative Data Comparison

The following tables summarize the key quantitative data for GSK583 and ponatinib, providing a direct comparison of their biochemical and cellular activities.

Table 1: Biochemical Potency against RIP2 Kinase

Compound	Inhibition Type	Target	IC₅₀ (nM)	Assay Type	Reference
GSK583	Type I	Human RIP2	5	Fluorescence Polarization	[1]
Rat RIP2	2	Fluorescence Polarization	[4]
Ponatinib	Type II	Human RIP2	6.7	Fluorescence-based Thermal Shift	[5]
Human RIP2	7	Not Specified	[6]

Table 2: Cellular Activity in RIP2-Dependent Signaling

Compound	Cell Line	Stimulation	Readout	IC₅₀ (nM)	Reference
GSK583	Human Monocytes	MDP	TNF-α Production	8	[1]
Human Whole Blood	MDP	TNF-α Production	237	[1]
U2OS/NOD2	L18-MDP	CXCL8 Production	Potent (nM range)	[2]
Ponatinib	THP-1	L18-MDP	RIP2 Ubiquitination	5-10 (reduction)	[7]
U2OS/NOD2	L18-MDP	CXCL8 Production	Potent (nM range)	[2]

Table 3: Kinase Selectivity Profile

Compound	Off-Target Kinases (Notable Inhibition)	Selectivity Notes	Reference
GSK583	BRK, Aurora A (some inhibition)	Highly selective in a panel of 300 kinases.[4]	[4]
Ponatinib	BCR-ABL, SRC, VEGFR, FGFR, PDGFR, c-KIT, RET	Pan-kinase inhibitor, inhibits a broad range of kinases.[6][7]	[6][7]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the biological context and experimental approaches, the following diagrams have been generated using the Graphviz DOT language.

Caption: RIP2 Signaling Pathway and Points of Inhibition.

References

• 1. Quantify TNFa secretion by THP-1-derived macrophages with an AlphaLISA assay [moleculardevices.com]
• 2. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Potent and Selective RIPK2 Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. moleculardevices.com [moleculardevices.com]
• 5. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]
• 6. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thesgc.org [thesgc.org]

A Comparative Guide to Validating GSK583 Target Engagement in Cells

For researchers, scientists, and drug development professionals, confirming that a chemical probe engages its intended target within a cellular environment is a critical step in preclinical research. This guide provides a comparative overview of methodologies to validate the cellular target engagement of GSK583, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2). This document outlines key experimental protocols, presents a comparison with an alternative molecule, and summarizes quantitative data for clear interpretation.

GSK583 is an ATP-competitive inhibitor that targets the kinase domain of RIPK2, a crucial signaling node in the innate immune system.[1][2] RIPK2 is activated downstream of the intracellular pattern recognition receptors NOD1 and NOD2.[1] Upon activation by bacterial peptidoglycans (e.g., muramyl dipeptide, MDP), NOD2 recruits and activates RIPK2, initiating a signaling cascade that leads to the activation of NF-κB and MAPK pathways. This results in the production of pro-inflammatory cytokines like TNFα, IL-6, and IL-8.[3][4][5] GSK583 effectively blocks this process by inhibiting RIPK2's kinase activity.[1]

To provide a comprehensive comparison, this guide includes data on "Inhibitor 7," a close analog and successor to GSK583, which was developed to improve upon the original compound's liabilities, such as off-target effects on the hERG ion channel.[1][5]

The NOD2-RIPK2 Signaling Pathway

The diagram below illustrates the signaling cascade initiated by NOD2 activation and the point of intervention for RIPK2 inhibitors like GSK583.

Caption: NOD2-RIPK2 signaling pathway and GSK583 inhibition point.

Quantitative Comparison of RIPK2 Inhibitors

The following table summarizes the biochemical and cellular potencies of GSK583 and its improved analog, Inhibitor 7. This data highlights the on-target potency and provides insight into off-target liabilities.

Parameter	GSK583	Inhibitor 7	Description
Target(s)	RIPK2 (Primary), RIPK3	RIPK2	Primary protein target of the inhibitor.
Mechanism of Action	ATP-Competitive Kinase Inhibition	ATP-Competitive Kinase Inhibition	Binds to the ATP pocket of the kinase, preventing phosphorylation activity.
Biochemical RIPK2 IC50	~5 nM[2][3][4]	~1 nM[1]	Concentration required to inhibit 50% of the kinase activity in a cell-free biochemical assay.
Biochemical RIPK3 IC50	~16 nM[3][6]	Not Reported	Concentration required to inhibit 50% of RIPK3 kinase activity in a cell-free assay.
Cellular NOD2 Pathway IC50	~8 nM (TNFα in Monocytes)[3][6]	~10 nM (in human whole blood)[1]	Concentration required to inhibit 50% of the downstream cytokine production following NOD2 stimulation.
hERG Inhibition IC50	~7.45 µM[2]	~14 µM[1]	A measure of off-target activity against the hERG ion channel, a critical anti-target in drug development.

Experimental Protocols for Target Engagement Validation

Validating that an inhibitor engages its target in a cellular context is essential. Below are detailed protocols for key experiments.

Cellular Inhibition of NOD2-Mediated Cytokine Release

This functional assay is the most direct method to confirm that GSK583 blocks the RIPK2 pathway in a cellular context. It measures the inhibition of a key downstream biological output.

Objective: To quantify the potency of GSK583 in blocking the production of pro-inflammatory cytokines following NOD2 stimulation.

Methodology:

• Cell Culture: Primary human monocytes or a relevant cell line (e.g., HEK293 cells stably overexpressing NOD2) are cultured under standard conditions.[4][6]

• Compound Treatment: Cells are pre-incubated with a serial dilution of GSK583 (or a vehicle control, e.g., DMSO) for 30-60 minutes.[3]

• Stimulation: The NOD2 pathway is activated by adding a specific ligand, typically 1 µg/mL of Muramyl Dipeptide (MDP).[2]

• Incubation: The cells are incubated for a period of 6 to 24 hours to allow for cytokine production and secretion.[3]

• Quantification: The concentration of a downstream cytokine (e.g., TNFα for monocytes or IL-8 for HEK293-NOD2 cells) in the cell culture supernatant is measured using a quantitative immunoassay, such as an ELISA or HTRF assay.[2][3]

• Data Analysis: The cytokine concentrations are plotted against the inhibitor concentrations, and an IC50 value is calculated using a four-parameter logistic curve fit.

Caption: Workflow for measuring inhibition of NOD2-mediated cytokine release.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a biophysical method that directly assesses target engagement by measuring the thermal stabilization of a protein upon ligand binding in intact cells.

Objective: To confirm the physical binding of GSK583 to RIPK2 within the cellular environment.

Methodology:

• Cell Treatment: Culture the desired cells (e.g., a human monocytic cell line) and treat them with GSK583 or a vehicle control at a concentration well above the expected IC50 (e.g., 1-10 µM) for 1-2 hours.

• Heating: Aliquot the treated cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells to release soluble proteins, for example, by freeze-thaw cycles or sonication.

• Separation: Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated, denatured proteins by centrifugation.

• Detection: Analyze the amount of soluble RIPK2 in the supernatant from each temperature point using Western blotting or an immunoassay like ELISA.

• Data Analysis: Plot the amount of soluble RIPK2 against the temperature for both vehicle- and GSK583-treated samples. A rightward shift in the melting curve for the GSK583-treated sample indicates thermal stabilization of RIPK2, confirming target engagement.

Selectivity Assessment via Orthogonal Pathway Stimulation

To ensure the observed effects are due to on-target RIPK2 inhibition, a selectivity assay is performed.

Objective: To demonstrate that GSK583 does not inhibit signaling pathways that are independent of RIPK2.

Methodology:

• Cell Culture and Treatment: Use primary human monocytes and pre-treat with GSK583 at a high concentration (e.g., 1 µM) or vehicle.[3][6]

• Orthogonal Stimulation: Instead of a NOD ligand, stimulate the cells with ligands for other pattern recognition receptors or cytokine receptors that signal independently of RIPK2.[2] Examples include:

  • TLR4: Lipopolysaccharide (LPS)

  • TLR2: Pam2Csk4

  • IL-1R: Interleukin-1β (IL-1β)

• Incubation and Quantification: After 6 hours of stimulation, measure the relevant cytokine output (e.g., TNFα) from the supernatant via immunoassay.[2][3]

• Data Analysis: Compare the cytokine levels between GSK583-treated and vehicle-treated cells. A lack of significant inhibition in these pathways, contrasted with the potent inhibition of the NOD2 pathway, demonstrates the selectivity of GSK583 for its target pathway.[6]

Caption: Logic diagram for assessing the on-target selectivity of GSK583.

References

• 1. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probe GSK583 | Chemical Probes Portal [chemicalprobes.org]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. RIPK2: a promising target for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GSK583 | RIP kinase | TargetMol [targetmol.com]

A Head-to-Head Comparison: Genetic Knockdown of RIPK2 versus Pharmacological Inhibition with GSK583

For researchers, scientists, and drug development professionals, understanding the nuances of targeting specific nodes in signaling pathways is critical. This guide provides an objective comparison of two widely used methods for inhibiting Receptor-Interacting Protein Kinase 2 (RIPK2): genetic knockdown using small interfering RNA (siRNA) and pharmacological inhibition with the selective small molecule inhibitor, GSK583.

Receptor-Interacting Protein Kinase 2 (RIPK2) is a crucial downstream signaling molecule for the nucleotide-binding oligomerization domain-like receptors (NLRs), NOD1 and NOD2.[1] Upon activation by bacterial peptidoglycans, RIPK2 mediates the activation of NF-κB and MAPK pathways, leading to the production of pro-inflammatory cytokines.[1] Its central role in innate immunity has made it an attractive therapeutic target for a range of inflammatory diseases. This guide delves into the experimental data comparing the efficacy and outcomes of genetic versus pharmacological inhibition of RIPK2.

Quantitative Comparison of RIPK2 Knockdown and GSK583 Treatment

The following table summarizes the quantitative effects of RIPK2 knockdown and GSK583 treatment on key cellular readouts. It is important to note that the data presented are compiled from different studies and experimental systems; therefore, a direct comparison should be made with caution.

Parameter	Genetic Knockdown (siRNA)	Pharmacological Inhibition (GSK583)	References
Target Specificity	High (targets RIPK2 mRNA)	High (selective for RIPK2 kinase activity)	[2][3]
Inhibition of NF-κB Pathway	Significant reduction in phosphorylation of p65 and IκBα	Potent inhibition of NF-κB activation	[4]
Inhibition of TNF-α Production	Not explicitly quantified in reviewed literature	IC50 = 8 nM (MDP-stimulated primary human monocytes); IC50 ≈ 200 nM (human CD and UC biopsy assays)	[5][6]
Inhibition of IL-6 Production	Not explicitly quantified in reviewed literature	IC50 ≈ 200 nM (human CD and UC biopsy assays)	[5][6]
Inhibition of IL-8 (KC in rodents) Production	Not explicitly quantified in reviewed literature	IC50 derived from rat blood concentrations = 50 nM	[5]
Effect on Cell Proliferation (Gastric Cancer Cells)	Significant inhibition of proliferation in AGS and HGC-27 cells	Not reported in the context of cancer cell proliferation	[2]
Induction of Apoptosis (Gastric Cancer Cells)	Increased apoptosis in AGS and HGC-27 cells	Not reported	[2]
In vivo Efficacy	Intrarectal injection of RIPK2-siRNA reduced pro-inflammatory cytokine production in a colitis model.	Oral administration inhibits serum KC levels and neutrophil recruitment in mice.	[5]

Signaling Pathway and Experimental Workflow

To visually represent the biological context and experimental approaches, the following diagrams were generated using Graphviz.

Caption: RIPK2 signaling pathway and points of intervention.

Caption: General experimental workflow for comparing RIPK2 knockdown and GSK583 treatment.

Detailed Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide, providing a framework for reproducing and building upon these findings.

siRNA-mediated Knockdown of RIPK2

This protocol is adapted from a study on gastric cancer cells.[2]

• Cell Seeding: Seed cells (e.g., AGS or HGC-27) in 6-well plates at a density that will result in 60-80% confluency at the time of transfection.

• siRNA Preparation:

  • Prepare Solution A: Dilute RIPK2-specific siRNA duplexes (or a non-targeting control siRNA) in siRNA Transfection Medium.

  • Prepare Solution B: Dilute siRNA Transfection Reagent in siRNA Transfection Medium.

• Transfection Complex Formation: Add Solution A to Solution B, mix gently by pipetting, and incubate at room temperature for 15-45 minutes to allow for complex formation.

• Cell Transfection:

  • Wash the cells once with siRNA Transfection Medium.

  • Add fresh siRNA Transfection Medium to the transfection complexes.

  • Overlay the mixture onto the washed cells.

• Incubation: Incubate the cells for 5-7 hours at 37°C in a CO2 incubator.

• Post-transfection: After incubation, add antibiotic-containing medium and culture for an additional 48-72 hours before proceeding with downstream analyses.

• Validation of Knockdown: Assess RIPK2 mRNA and protein levels by qPCR and Western blotting, respectively.

GSK583 Treatment

This protocol is based on in vitro and in vivo studies of GSK583.[3][5]

• In Vitro Treatment:

  • Cell Seeding: Plate cells (e.g., primary human monocytes) in appropriate culture plates.

  • Pre-treatment: Pre-incubate cells with varying concentrations of GSK583 (or vehicle control, e.g., DMSO) for 30 minutes to 1 hour.

  • Stimulation: Add a NOD2 agonist, such as Muramyl Dipeptide (MDP), to stimulate the RIPK2 pathway.

  • Incubation: Incubate for a specified period (e.g., 6 hours for cytokine production).

  • Sample Collection: Collect cell culture supernatants for cytokine analysis by ELISA and cell lysates for Western blot analysis.

• In Vivo Treatment (Rat Model):

  • Dosing: Administer GSK583 orally to rats at desired doses (e.g., 0.1, 1, or 10 mg/kg) 15 minutes prior to challenge.

  • Challenge: Administer MDP intravenously (e.g., 150 µ g/rat ).

  • Sample Collection: After a set time (e.g., 2 hours), collect blood via cardiac puncture to prepare serum for cytokine analysis.

Western Blotting for NF-κB Pathway Activation

This is a general protocol for assessing protein phosphorylation.

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-p65, total p65, phospho-IκBα, total IκBα, RIPK2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

ELISA for Cytokine Quantification (TNF-α and IL-6)

This is a generalized protocol for a sandwich ELISA.[7][8]

• Plate Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α) overnight at 4°C.

• Blocking: Wash the plate and block with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample and Standard Incubation: Add diluted samples and a serial dilution of the recombinant cytokine standard to the wells and incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1 hour at room temperature.

• Enzyme Conjugate Incubation: Wash the plate and add streptavidin-HRP. Incubate for 20-30 minutes at room temperature.

• Substrate Development: Wash the plate and add a TMB substrate solution. Incubate in the dark until color develops.

• Stop Reaction: Add a stop solution (e.g., 2N H2SO4) to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. Calculate cytokine concentrations based on the standard curve.

Conclusion

Both genetic knockdown of RIPK2 and pharmacological inhibition with GSK583 are effective strategies for disrupting RIPK2-mediated signaling. Genetic knockdown offers high specificity at the mRNA level and is a powerful tool for target validation in vitro. GSK583, as a potent and selective small molecule inhibitor, provides a more therapeutically relevant approach, allowing for dose-dependent and reversible inhibition in both in vitro and in vivo settings.

The choice between these two methods will depend on the specific research question. For fundamental studies on the role of RIPK2, siRNA-mediated knockdown is an excellent choice. For preclinical and translational research aiming to evaluate the therapeutic potential of RIPK2 inhibition, GSK583 and other similar small molecule inhibitors are indispensable tools. This guide provides the necessary data and protocols to aid researchers in designing and interpreting experiments aimed at understanding and targeting the RIPK2 signaling pathway.

References

• 1. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 2. Knockdown of RIPK2 Inhibits Proliferation and Migration, and Induces Apoptosis via the NF-κB Signaling Pathway in Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Frontiers | Knockdown of RIPK2 Inhibits Proliferation and Migration, and Induces Apoptosis via the NF-κB Signaling Pathway in Gastric Cancer [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement of secreted TNF and IL-6 by ELISA [bio-protocol.org]
• 8. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Analysis of GSK583 Cross-reactivity with RIP Kinases

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of GSK583's Selectivity Profile within the RIP Kinase Family

GSK583 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a key mediator of inflammatory signaling downstream of the NOD1 and NOD2 pattern recognition receptors.[1] Understanding the cross-reactivity of GSK583 with other members of the RIP kinase family is crucial for elucidating its mechanism of action and predicting potential off-target effects. This guide provides a comparative analysis of GSK583's activity against various RIP kinases, supported by available experimental data and detailed methodologies.

GSK583 Potency and Selectivity Profile

GSK583 demonstrates high potency for human and rat RIPK2, with IC50 values of 5 nM and 2 nM, respectively.[2] While it exhibits broad selectivity across a panel of 300 kinases, some off-target inhibition has been observed for BRK and Aurora A.[2] A notable finding is its comparable binding affinity for RIPK3, with a reported IC50 of 16 nM in a fluorescence polarization binding assay.[3] However, this binding does not translate to functional inhibition, as GSK583 shows no detectable activity in cellular assays for RIPK3-dependent necroptotic cell death at concentrations up to 10 μM.[3]

Kinase	IC50 (nM)	Assay Type	Functional Inhibition	Reference
Human RIPK2	5	Fluorescence Polarization	Yes	[2]
Rat RIPK2	2	Fluorescence Polarization	Yes	[2]
RIPK3	16	Fluorescence Polarization	No (up to 10 µM)	[3]

Table 1: GSK583 Potency against RIP Kinases. This table summarizes the reported IC50 values for GSK583 against members of the RIP kinase family.

Experimental Protocols

A key method for determining the binding affinity of inhibitors to kinases is the Fluorescence Polarization (FP) Assay . This technique measures the change in the polarization of fluorescent light emitted from a labeled ligand upon binding to its target protein.

Fluorescence Polarization (FP) Assay for RIPK2 Inhibition

Objective: To determine the IC50 value of a test compound (e.g., GSK583) for RIPK2.

Materials:

• Full-length purified RIPK2 enzyme

• Fluorescently labeled ATP-competitive ligand (tracer)

• Test compound (GSK583)

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT, 0.01% Tween-20)

• 384-well black, low-volume microplates

• Microplate reader capable of fluorescence polarization measurements

Procedure:

• Compound Preparation: Prepare a serial dilution of GSK583 in 100% DMSO.

• Assay Plate Preparation: Dispense a small volume (e.g., 100 nL) of the diluted compound into the wells of the 384-well plate.

• Enzyme and Tracer Preparation: Prepare a solution of RIPK2 and the fluorescent tracer in the assay buffer. The concentration of RIPK2 should be at or slightly below the Kd of the tracer, and the tracer concentration is typically in the low nanomolar range.

• Reaction Incubation: Add the RIPK2 and tracer solution to the wells containing the compound. Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization of each well using a plate reader with appropriate excitation and emission filters for the fluorophore used.

• Data Analysis: The IC50 values are calculated from the resulting dose-response curves using a suitable nonlinear regression model.

Signaling Pathways and Experimental Workflows

The RIP kinase family plays a central role in regulating inflammation, apoptosis, and necroptosis. Understanding these pathways is essential for interpreting the effects of inhibitors like GSK583.

Caption: Overview of RIP Kinase Signaling Pathways.

The workflow for assessing kinase inhibitor specificity involves a multi-step process, from initial high-throughput screening to detailed biochemical and cellular assays.

Caption: Workflow for Assessing Kinase Inhibitor Specificity.

Conclusion

GSK583 is a highly potent and selective inhibitor of RIPK2. While it demonstrates binding to RIPK3, this interaction does not lead to functional inhibition of RIPK3-mediated necroptosis. Further detailed kinome scanning data would be beneficial to fully characterize its cross-reactivity profile against all members of the RIP kinase family, particularly RIPK1, RIPK4, and RIPK5. The experimental protocols and pathway diagrams provided in this guide offer a framework for the continued investigation and comparison of GSK583 and other kinase inhibitors.

References

• 1. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GSK 583 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]
• 3. selleckchem.com [selleckchem.com]

Control Experiments for Gsk583-Mediated Effects: A Comparative Guide

This guide provides a comprehensive comparison of Gsk583, a potent and selective RIPK2 inhibitor, with other relevant kinase inhibitors. It includes detailed experimental protocols and control strategies to aid researchers in designing robust experiments to investigate Gsk583-mediated effects on the NOD2 signaling pathway.

Data Presentation: Comparative Inhibitor Potency

The following tables summarize the in vitro and cellular potencies of Gsk583 and other commonly used kinase inhibitors relevant to the NOD2 signaling pathway. These values are essential for determining appropriate experimental concentrations and for comparing the on-target and off-target effects of these compounds.

Table 1: In Vitro Kinase Inhibitory Activity (IC50 values)

Compound	Primary Target	IC50 (nM) vs. Primary Target	IC50 (nM) vs. RIPK1	IC50 (nM) vs. RIPK3	Notes
Gsk583	RIPK2	5 [1][2]	>10,000	16[2][3]	Highly selective for RIPK2 over RIPK1.[3] Shows some off-target activity against RIPK3 in biochemical assays but not in cellular necroptosis assays.[2][3]
WEHI-345	RIPK2	130[4][5][6]	>10,000	>10,000	Selective RIPK2 inhibitor.[5]
Ponatinib	Pan-kinase	6.7-14	1.6	1.0	Potent inhibitor of multiple kinases, including RIPK1, RIPK2, and RIPK3.[7][8][9]
Necrostatin-1s	RIPK1	>10,000 (vs. RIPK2)	50 (EC50 for necroptosis inhibition)[10]	-	Specific inhibitor of RIPK1-mediated necroptosis, serves as a negative control for RIPK2-dependent effects.[11]

Table 2: Cellular Inhibitory Activity

Compound	Cell-Based Assay	Cell Type	Stimulus	Readout	IC50 (nM)
Gsk583	TNF-α production	Primary Human Monocytes	MDP	TNF-α	8 [1][2]
Gsk583	TNF-α/IL-6 production	Human whole blood	MDP	TNF-α/IL-6	133-237[1]
WEHI-345	TNF-α production	Mouse BMDMs	MDP	TNF-α	57.7[4]
Ponatinib	IL-8 production	U2OS-NOD2 cells	L18-MDP	CXCL8 (IL-8)	~10-100

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are designed to be adaptable to specific research needs.

In Vitro Cellular Assay for Gsk583 Efficacy

This protocol details the steps to assess the inhibitory effect of Gsk583 on NOD2-mediated cytokine production in human monocytes.

Objective: To determine the dose-dependent inhibition of Muramyl Dipeptide (MDP)-induced TNF-α production by Gsk583.

Materials:

• Gsk583 and other inhibitors (e.g., WEHI-345 as a positive control, Necrostatin-1s as a negative control)

• Primary human monocytes or a relevant cell line (e.g., THP-1)

• RPMI-1640 medium with 10% FBS

• Muramyl Dipeptide (MDP)

• DMSO (vehicle control)

• 96-well cell culture plates

• Human TNF-α ELISA kit

Procedure:

• Cell Seeding: Seed primary human monocytes at a density of 1 x 105 cells/well in a 96-well plate in 100 µL of culture medium.[12]

• Inhibitor Pre-treatment: Prepare serial dilutions of Gsk583 and control inhibitors in culture medium. Add the desired concentrations to the wells. Include a vehicle control (DMSO). Incubate for 30 minutes to 1 hour at 37°C.[2]

• Stimulation: Add MDP to the wells at a final concentration of 1 µg/mL to stimulate NOD2 signaling.

• Incubation: Incubate the plate for 6 hours at 37°C in a CO2 incubator.[2]

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α in the supernatant using a human TNF-α ELISA kit, following the manufacturer's instructions.

Western Blot for NOD2 Signaling Pathway

This protocol outlines the procedure for detecting changes in the phosphorylation status of key proteins in the NOD2 signaling cascade following Gsk583 treatment.

Objective: To assess the effect of Gsk583 on the phosphorylation of downstream targets of RIPK2, such as IκBα.

Materials:

• Cells treated as described in the in vitro cellular assay.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Nitrocellulose or PVDF membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

• Primary antibodies (e.g., anti-phospho-IκBα, anti-IκBα, anti-NOD2, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) detection reagents.

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-50 µg) per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.[13]

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[13]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[13]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total protein levels (e.g., anti-IκBα) and a loading control (e.g., anti-β-actin) to ensure equal protein loading.

ELISA for Cytokine Quantification

This protocol provides a general outline for quantifying TNF-α or IL-6 levels in cell culture supernatants using a sandwich ELISA kit.

Objective: To measure the amount of pro-inflammatory cytokines secreted by cells in response to NOD2 stimulation and inhibitor treatment.

Materials:

• Cell culture supernatants.

• Human TNF-α or IL-6 ELISA kit (containing capture antibody, detection antibody, standard, streptavidin-HRP, and substrate).

• Wash buffer.

• Stop solution.

• 96-well ELISA plates.

• Plate reader.

Procedure:

• Coating: Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Blocking: Wash the plate and block with the provided blocking buffer for at least 1 hour.

• Sample and Standard Incubation: Add standards and samples (cell culture supernatants) to the wells and incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.

• Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP. Incubate for 30 minutes at room temperature.

• Substrate Development: Wash the plate and add the TMB substrate. Incubate in the dark until a color develops (typically 15-30 minutes).

• Stopping the Reaction: Add the stop solution to each well.

• Reading the Plate: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve and calculate the concentration of the cytokine in the samples.

Mandatory Visualization

NOD2-RIPK2 Signaling Pathway

Caption: NOD2-RIPK2 signaling pathway initiated by MDP, leading to pro-inflammatory gene expression.

Experimental Workflow for Gsk583 Evaluation

References

• 1. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 2. xcessbio.com [xcessbio.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Quiescence of Human Monocytes after Affinity Purification: A Novel Method Apt for Monocyte Stimulation Assays [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Single-cell multi-omics reveals the TNF-α activation threshold for Classical Monocytes by studying healthy donors and rheumatoid arthritis patients [frontiersin.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Gsk583

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent chemical compounds like Gsk583 are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the essential procedures for the safe disposal of Gsk583, a highly potent and selective RIP2 kinase inhibitor. Adherence to these guidelines is critical for minimizing risks and maintaining regulatory compliance.

I. Understanding Gsk583: Key Chemical and Safety Data

Gsk583 is a small molecule inhibitor of RIP2 kinase, a crucial component of the NOD1 and NOD2 signaling pathways involved in innate immunity.[1][2][3] Its potent activity necessitates careful handling and disposal as a hazardous chemical waste. Below is a summary of its key chemical properties:

Property	Value
Chemical Name	6-[(1,1-dimethylethyl)sulfonyl]-N-(5-fluoro-1H-indazol-3-yl)-4-quinolinamine[2]
CAS Number	1346547-00-9[2][4][5]
Molecular Formula	C₂₀H₁₉FN₄O₂S[2][5]
Molecular Weight	398.45 g/mol [5][6]
Appearance	Crystalline solid[2]
Solubility	Soluble in DMSO (≥ 2.5 mg/mL) and DMF (~30 mg/mL).[2][4] Insoluble in water.[6]
Storage	Store at +4°C for short-term and -20°C to -80°C for long-term storage of stock solutions.[4][5]

II. Personal Protective Equipment (PPE) and Safe Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment to prevent accidental exposure through inhalation, ingestion, or skin contact.

• Gloves: Always wear chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.

• Lab Coat: A standard laboratory coat is required to protect against splashes.

• Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of dust particles.

All handling of Gsk583, including weighing and solution preparation, should ideally be conducted within a certified chemical fume hood to minimize the risk of aerosol generation and inhalation.

III. Step-by-Step Gsk583 Disposal Procedures

Gsk583 and any materials contaminated with it must be treated as hazardous chemical waste. Do not dispose of Gsk583 in the regular trash or down the drain.

Step 1: Waste Segregation Proper segregation of waste is the first and most critical step. All waste streams containing Gsk583 must be kept separate from other laboratory waste.

• Solid Waste: This includes unused or expired Gsk583 powder, contaminated weighing paper, pipette tips, gloves, and any other disposable labware that has come into contact with the compound.

• Liquid Waste: This category includes any remaining solutions of Gsk583 in solvents like DMSO or DMF, as well as any solvent used to rinse contaminated glassware.

• Sharps Waste: Needles, syringes, or any other sharp objects contaminated with Gsk583 must be disposed of in a designated, puncture-resistant sharps container for hazardous chemical waste.

Step 2: Containerization Use appropriate, clearly labeled containers for each waste stream.

• Solid Waste Container: Use a sealable, chemical-resistant plastic or glass container.

• Liquid Waste Container: Use a sealable, leak-proof, and shatter-resistant container. Ensure the container material is compatible with the solvents used.

• Sharps Container: Use a designated, puncture-resistant sharps container.

Step 3: Labeling All waste containers must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste "

• The full chemical name: "Gsk583 " and its CAS Number: 1346547-00-9

• A list of all chemical constituents, including solvents and their approximate concentrations.

• The date of waste accumulation.

Step 4: Storage Store the sealed and labeled hazardous waste containers in a designated, secure satellite accumulation area within the laboratory. Ensure that incompatible waste types are segregated to prevent any chemical reactions.

Step 5: Disposal Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous material disposal company. Follow all federal, state, and local regulations for hazardous waste disposal.

IV. Experimental Workflow and Signaling Pathway

Experimental Workflow for Gsk583 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Gsk583 and associated contaminated materials.

Workflow for the safe disposal of Gsk583.

Gsk583 Signaling Pathway

Gsk583 is a potent inhibitor of RIPK2 (Receptor-Interacting Protein Kinase 2).[6] RIPK2 is a key downstream signaling molecule in the pathway activated by the pattern recognition receptors NOD1 and NOD2.[1][3] By inhibiting RIPK2, Gsk583 effectively blocks the activation of downstream signaling cascades, such as NF-κB and MAPK pathways, which are responsible for the production of pro-inflammatory cytokines.[1][3]

Gsk583 inhibits the NOD1/NOD2 signaling pathway.

By adhering to these detailed procedures, laboratory professionals can ensure the safe handling and disposal of Gsk583, thereby protecting themselves, their colleagues, and the environment.

References

• 1. Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | RIPK2: a promising target for cancer treatment [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GSK 583 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]
• 6. selleckchem.com [selleckchem.com]

Personal protective equipment for handling Gsk583

Disclaimer: This document provides essential safety and logistical information for the handling of GSK583, a potent and selective RIP2 kinase inhibitor.[1][2][3] A specific Safety Data Sheet (SDS) for GSK583 is not publicly available. The following guidelines are based on general safety protocols for potent, research-grade kinase inhibitors and should be used to supplement, not replace, a thorough risk assessment and adherence to all institutional and regulatory safety protocols.

GSK583 is a potent, biologically active small molecule that should be treated as potentially hazardous.[4] Researchers, scientists, and drug development professionals must handle this compound with a high degree of caution to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling GSK583. The required level of protection depends on the specific laboratory activity being performed.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator. Gloves: Two pairs of nitrile gloves (double-gloving). Eye Protection: Chemical splash goggles. Lab Coat: Dedicated, disposable, or non-absorbent lab coat. Ventilation: Certified chemical fume hood or powder containment hood.[4]
Solution Preparation and Handling	Gloves: Two pairs of nitrile gloves. Eye Protection: Chemical splash goggles or a face shield. Lab Coat: Standard laboratory coat. Ventilation: Chemical fume hood.[4]
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves. Eye Protection: Safety glasses with side shields. Lab Coat: Standard laboratory coat. Containment: Class II biological safety cabinet.[4]
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves. Eye Protection: Chemical splash goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Experimental Use

A clear and concise operational plan is essential for the safe management of GSK583 within the laboratory.

Designated Area: All work with GSK583 should be conducted in a designated and clearly marked area.[4]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood to avoid the inhalation of dust or aerosols.[4][5]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If dedicated equipment is not feasible, thoroughly decontaminate all non-disposable items after use.[4]

Hand Washing: Thoroughly wash hands with soap and water after handling the compound, even if gloves were worn.[4]

Storage: GSK583 is typically stored at -20°C.[5] For stock solutions, storage at -80°C is recommended for up to one year, and at -20°C for up to six months.[2][6]

Experimental Protocols

Stock Solution Preparation:

• Equilibrate the vial of solid GSK583 to room temperature before opening.

• Weigh the desired amount of the solid compound carefully inside a chemical fume hood to avoid generating dust.[5]

• Slowly add the desired solvent (e.g., DMSO) to the vial.[5] GSK583 is soluble in DMF at 30 mg/ml and in a 1:9 solution of DMF:PBS (pH 7.2) at 0.1 mg/ml.[1] It is also soluble in DMSO at 79 mg/mL.[3]

• Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.[5]

Disposal Plan: Managing Contaminated Waste

Proper disposal of GSK583 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure. All waste must be treated as hazardous chemical waste.[5][7]

Waste Type	Disposal Procedure
Solid Waste	Collect all disposable items that have come into contact with GSK583 (e.g., pipette tips, tubes, gloves) in a dedicated, sealed, and clearly labeled hazardous waste container.[4][5]
Liquid Waste	Collect unused solutions and contaminated media in a labeled, leak-proof hazardous waste container. Do not pour down the drain.[4][5]
Contaminated Sharps	Dispose of in a puncture-resistant sharps container labeled for hazardous chemical waste.[7]

Decontamination: All non-disposable equipment should be decontaminated according to institutional guidelines for handling potent chemical compounds.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Hierarchy of recommended Personal Protective Equipment (PPE) for handling GSK583.

Caption: Step-by-step workflow for the safe handling and disposal of GSK583.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. benchchem.com [benchchem.com]